N-(1H-pyrazol-5-yl)benzenesulfonamide

• CAS: 54135-42-1

Core Science & Biosynthesis

The Pharmacophore Architecture of N-Pyrazolyl Sulfonamides: A Technical Guide to SAR and Synthetic Design

Topic: Structure-Activity Relationship (SAR) of N-Pyrazolyl Sulfonamides Content Type: Technical Guide / Whitepaper Audience: Medicinal Chemists, Pharmacologists, and Drug Discovery Scientists

Executive Summary

The N-pyrazolyl sulfonamide scaffold represents a privileged structure in medicinal chemistry, most notably validated by the commercial success of Celecoxib (COX-2 inhibitor) and the extensive development of Carbonic Anhydrase (CA) and Kinase inhibitors . This guide dissects the structure-activity relationships (SAR) of this class, distinguishing between the two primary chemotypes: 4-(1H-pyrazol-1-yl)benzenesulfonamides (Type I) and Pyrazole-4-sulfonamides (Type II).

For the drug developer, the utility of this scaffold lies in its modularity. The pyrazole ring serves as a rigid, non-labile linker that orients the sulfonamide "warhead" into active sites (e.g., zinc-binding in CA, Arg-120 interaction in COX-2), while the 3- and 5-positions allow for precise tuning of lipophilicity and steric selectivity.

Scaffold Classification & Nomenclature

To ensure precision, we must distinguish between the two dominant architectures found in the literature.

• Type I: The "Celecoxib-Like" Scaffold (N-Aryl Sulfonamide)

  • Structure: A benzenesulfonamide moiety attached to the N1 position of the pyrazole.

  • Primary Targets: COX-2, Carbonic Anhydrase (hCA IX/XII), Anti-inflammatory pathways.

  • Mechanism: The terminal

    acts as a hydrogen bond donor/acceptor or metal chelator.

• Type II: The Pyrazole-Core Sulfonamide

  • Structure: The sulfonamide group is directly attached to the C4 position of the pyrazole ring.

  • Primary Targets: CDK inhibitors, Antimicrobial, Antidiabetic (AHAS inhibition).

  • Mechanism: Acts as a bioisostere for amides or carboxylic acids; often functions as a transition state mimic.

Structure-Activity Relationship (SAR) Analysis

3.1 The Sulfonamide Warhead ( )

In Type I scaffolds, the unsubstituted sulfonamide is non-negotiable for COX-2 and CA activity.

• Electronic Effect: The electron-withdrawing nature of the sulfonyl group increases the acidity of the

  protons ( ), facilitating interactions with polar residues (e.g., His94 in CA II or Arg120 in COX-2).

• Substitution: Alkylation of the sulfonamide nitrogen (to form

  ) generally abolishes COX-2 activity due to steric clash with the hydrophobic side pocket, but can enhance selectivity for certain kinases or antimicrobial targets by improving membrane permeability.

3.2 The Pyrazole Core (Linker & Orientation)

The pyrazole ring is not merely a connector; its regiochemistry determines the vector of the substituents.

• Regioisomerism (1,5- vs 1,3-diaryl):

  • In COX-2 inhibitors, the 1,5-diaryl arrangement (vicinal aryl rings) is critical. This geometry mimics the cis-stilbene structure, fitting the distinct "L-shaped" binding pocket of COX-2.

  • 1,3-diaryl isomers are often inactive against COX-2 but may retain activity against hCA isoforms where the pocket is more linear.

• Fluorine Substitution: Introducing fluorine on the N1-phenyl ring (e.g., adjacent to the sulfonamide) often improves metabolic stability against hydroxylation and increases potency against hCA IX by enhancing the acidity of the sulfonamide.

3.3 The 3- and 5-Position Substituents

• Trifluoromethyl (

  ): A hallmark of Celecoxib. Located at the C3 position, it fills a hydrophobic pocket. Replacing with reduces potency by orders of magnitude in COX-2 assays but may be tolerated in kinase inhibitors.

• Bulky Aryl Groups: Placing bulky heterocycles (e.g., pyridines, quinolines) at C5 can shift selectivity toward kinases (e.g., VEGFR-2) by engaging the ATP-binding hinge region.

Visualization: SAR Logic Map

The following diagram illustrates the functional zones of the Type I scaffold.

Figure 1: Functional decomposition of the N-pyrazolyl benzenesulfonamide scaffold. Each zone plays a distinct role in pharmacodynamics.

Synthetic Protocol: Regioselective Assembly

A major technical challenge is the regioselective synthesis of the 1,5-diaryl pyrazole. The condensation of hydrazines with 1,3-diketones can yield a mixture of 1,3- and 1,5-isomers.[1] The protocol below favors the bioactive 1,5-isomer (Celecoxib-type).

Protocol: Synthesis of 4-(5-aryl-3-(trifluoromethyl)-1H-pyrazol-1-yl)benzenesulfonamide

Reagents:

• 4-Sulfonamidophenylhydrazine hydrochloride (1.0 equiv)

• 4,4,4-Trifluoro-1-aryl-butane-1,3-dione (1.0 equiv)

• Ethanol (Solvent)[1]

• Triethylamine (Catalyst/Base)

Step-by-Step Methodology:

• Preparation: Dissolve 4,4,4-trifluoro-1-aryl-butane-1,3-dione (10 mmol) in absolute ethanol (20 mL).

• Addition: Add 4-sulfonamidophenylhydrazine hydrochloride (10 mmol) to the solution.

• Catalysis: Add triethylamine (few drops) to adjust pH to ~8-9. Note: Basic conditions often favor the formation of the 1,5-diaryl isomer when fluorinated diketones are used, driven by the nucleophilic attack on the carbonyl adjacent to the fluoro-group.

• Reflux: Heat the mixture to reflux (

  ) for 4–6 hours. Monitor by TLC (Ethyl acetate/Hexane 1:1).

• Precipitation: Cool the reaction mixture to room temperature. Pour onto crushed ice/water (100 mL).

• Isolation: Filter the resulting precipitate.

• Purification: Recrystallize from ethanol/water. If regioisomers are present (checked by

  -NMR), separate via column chromatography. The 1,5-isomer typically elutes later than the 1,3-isomer due to dipole differences.

Validation (Self-Check):

• NMR Signature: In the 1,5-isomer, the pyrazole C4-H proton typically appears as a singlet around

  6.9–7.1 ppm. In the 1,3-isomer, it may shift downfield.

• Fluorine NMR: The

  group chemical shift is diagnostic for regioisomer assignment.

Biological Assay Protocol: COX-2 Inhibition Screening

To validate the SAR claims, one must assess selectivity against COX-2 vs. COX-1.

Method: Colorimetric COX (Ovine/Human) Inhibitor Screening Assay.

Workflow:

• Reagent Prep: Prepare reaction buffer (0.1 M Tris-HCl, pH 8.0), Heme solution, and COX-1 (Ovine) and COX-2 (Human recombinant) enzymes.

• Inhibitor Incubation:

  • Add 10

    of test compound (dissolved in DMSO) to the reaction wells.

  • Add 10

    of enzyme (COX-1 or COX-2).

  • Incubate for 10 minutes at

    to allow inhibitor binding.

• Substrate Addition: Add 10

  of Arachidonic Acid (substrate) and TMPD (colorimetric substrate).

• Reaction: Arachidonic acid is converted to

  , reducing TMPD to a colored compound.

• Measurement: Read absorbance at 590 nm after 5 minutes.

• Calculation:

  • Calculate

    using non-linear regression.

Visualization: Synthetic Workflow & Regioselectivity

Figure 2: Synthetic pathway emphasizing the critical regioselectivity bifurcation point.

Quantitative Data Summary

The following table summarizes key SAR trends from recent literature regarding hCA (Human Carbonic Anhydrase) inhibition, a major application of this scaffold.

Compound Class	R (C3-Position)	R' (C5-Position)	hCA II (nM)	hCA IX (nM)	Selectivity (IX/II)
Standard	-	Acetazolamide	12.1	25.0	0.48
Type I	Methyl	Phenyl	8.4	15.2	0.55
Type I	Trifluoromethyl	Phenyl	>1000	5.4	>185 (Selective)
Type I	Methyl	4-F-Phenyl	0.39	0.15	2.6

Data synthesized from recent SAR studies (see References).

References

• Synthesis and Biological Evaluation of N-Pyrazolyl Derivatives. Source: National Institutes of Health (NIH) / PubMed URL:[Link]

• Synthesis, characterization and biological evaluation of pyrazole-based benzene sulfonamides as inhibitors of human carbonic anhydrase. Source: Royal Society of Chemistry (RSC) URL:[Link]

• Discovery of Pyrazoline Benzenesulfonamide Derivatives as Anticancer Agents. Source: ACS Omega / NIH URL:[Link]

• 4-(Pyrazolyl)benzenesulfonamide Ureas as Carbonic Anhydrases Inhibitors. Source: Journal of Medicinal Chemistry (ACS) URL:[Link]

• Regioselective synthesis of heterocyclic N-sulfonyl amidines. Source: Beilstein Journal of Organic Chemistry URL:[Link]

Sources

• 1. Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review - PMC [pmc.ncbi.nlm.nih.gov]

Therapeutic Renaissance of Sulfapyrazole Scaffolds: From Folate Antagonism to Hypoxia-Targeted Oncology

Topic: Therapeutic Potential of Sulfapyrazoles in Oncology and Infectious Disease Content Type: Technical Whitepaper / Laboratory Guide Audience: Medicinal Chemists, Oncologists, and Microbiologists.

Executive Summary

The sulfapyrazole scaffold—historically anchored by the antimicrobial agent sulfazamet—has undergone a radical repurposing in modern medicinal chemistry. While its legacy lies in the competitive inhibition of dihydropteroate synthase (DHPS) in bacteria, recent structure-activity relationship (SAR) campaigns have identified 4-(pyrazolyl)benzenesulfonamides as potent, isoform-selective inhibitors of Carbonic Anhydrase (CA) IX and XII. These tumor-associated enzymes drive the hypoxic acidification of the tumor microenvironment (TME), mediating chemoresistance and metastasis.

This technical guide dissects the dual-therapeutic utility of sulfapyrazoles. It provides a mechanistic analysis of their transition from anti-infectives to hypoxia-activatable oncological probes, supported by validated experimental protocols for synthesis and bioassay.

Part 1: Chemical Architecture & Pharmacophore Logic

The versatility of the sulfapyrazole moiety stems from its ability to toggle between two distinct binding modes depending on the target active site:

• The Folate Pocket (Bacteria): The p-aminobenzenesulfonamide core mimics p-aminobenzoic acid (PABA). The pyrazole ring acts as a steric modulator, optimizing fit within the DHPS pterin-binding pocket.

• The Zinc Center (Oncology): In Carbonic Anhydrases, the sulfonamide nitrogen (

  ) acts as a zinc-binding group (ZBG). The pyrazole tail extends into the hydrophobic half of the active site, conferring selectivity for transmembrane isoforms (CA IX/XII) over cytosolic ones (CA I/II).

Table 1: SAR Optimization Parameters

Structural Domain	Target: DHPS (Bacteria)	Target: CA IX (Cancer)
Sulfonamide ( )	Must be or -substituted with electron-withdrawing heterocycles.	Must be unsubstituted ( ) to coordinate .
Benzene Ring	Essential for PABA mimicry.	Spacer; length determines reach into the active site.
Pyrazole Substituents	Lipophilic groups improve cell wall penetration.	Bulky/Polar tails interact with hydrophilic residues (e.g., Gln67) to exclude CA II binding.

Part 2: Oncology – Targeting Tumor Hypoxia[1]

Mechanism of Action: Reversing the Warburg Effect

Solid tumors express CA IX and XII under hypoxic stress (HIF-1

driven). These enzymes catalyze the hydration of extracellular to bicarbonate and protons ( ). The protons acidify the extracellular space (pH ~6.5), activating proteases (MMPs) that facilitate metastasis and neutralizing basic chemotherapeutics (e.g., Doxorubicin), preventing cellular uptake (Ion Trapping).

Sulfapyrazoles inhibit this catalytic cycle, restoring physiological pH and re-sensitizing tumors to therapy.

Visualization: The Hypoxia-Acidosis Axis

The following diagram illustrates the pathway by which sulfapyrazoles disrupt tumor acidification.

Figure 1: Mechanism of sulfapyrazole-mediated reversal of tumor hypoxia and acidosis.

Part 3: Infectious Disease – The DHPS Blockade[2]

Despite resistance challenges, sulfapyrazoles remain vital for treating specific pathogens (e.g., Nocardia, Toxoplasma). The mechanism relies on the competitive inhibition of DHPS, a step absent in mammalian physiology (humans absorb folate; bacteria must synthesize it).[1]

Key Resistance Mechanism

Mutations in the folP gene (encoding DHPS) alter the PABA binding pocket. Modern sulfapyrazole hybrids (e.g., coupled with triazoles) aim to regain affinity by interacting with conserved regions outside the mutable PABA pocket.

Part 4: Experimental Protocols (The Guide)

Protocol A: Synthesis of 4-(3,5-Dimethyl-1H-pyrazol-1-yl)benzenesulfonamide

Rationale: This reaction demonstrates the condensation of a hydrazine pharmacophore with a diketone to form the pyrazole ring, a fundamental click-chemistry-like approach.

Materials:

• 4-Hydrazinobenzenesulfonamide hydrochloride (10 mmol)

• Acetylacetone (12 mmol)

• Ethanol (Absolute, 50 mL)

• Glacial Acetic Acid (Catalytic, 0.5 mL)

Step-by-Step Workflow:

• Dissolution: In a 100 mL round-bottom flask, dissolve 4-hydrazinobenzenesulfonamide in ethanol.

• Addition: Add acetylacetone dropwise while stirring at room temperature.

• Catalysis: Add glacial acetic acid.

• Reflux: Heat the mixture to reflux (

  ) for 4–6 hours. Monitor by TLC (Mobile phase: CHCl3/MeOH 9:1).

• Precipitation: Cool the reaction mixture to

  . The product should precipitate as a white/off-white solid.

• Purification: Filter the solid and recrystallize from Ethanol/Water (8:2).

• Validation: Confirm structure via

  (Look for pyrazole singlet ppm and sulfonamide broad singlet ppm).

Protocol B: Carbonic Anhydrase Inhibition Assay (Stopped-Flow)

Rationale: Standard colorimetric assays are too slow for the rapid turnover of CA (

). Stopped-flow kinetics measure the rate of hydration by tracking the acidification of a pH indicator.

Reagents:

• Enzyme: Recombinant hCA IX (10–20 nM final).

• Substrate:

  -saturated water.

• Indicator: Phenol Red (0.2 mM) in Hepes buffer (20 mM, pH 7.5).

• Inhibitor: Sulfapyrazole derivative (dissolved in DMSO, serial dilutions).

Procedure:

• Preparation: Load Syringe A with Enzyme + Indicator + Inhibitor. Load Syringe B with

  -saturated water.

• Mixing: Rapidly mix Syringe A and B in the stopped-flow chamber (e.g., Applied Photophysics SX20).

• Detection: Monitor absorbance decrease at 557 nm (Phenol Red transition from red to yellow) over 0.1–1.0 seconds.

• Calculation: Fit the initial velocity (

  ) to the Michaelis-Menten equation. Determine and convert to using the Cheng-Prusoff equation:

Protocol C: Minimum Inhibitory Concentration (MIC) - Broth Microdilution

Rationale: Validates antimicrobial potency against standard strains (e.g., S. aureus ATCC 29213).

• Inoculum: Prepare bacterial suspension to

  CFU/mL in Cation-Adjusted Mueller-Hinton Broth (CAMHB).

• Plate Setup: Use a 96-well plate. Add 100 µL of CAMHB to columns 2–12.

• Dilution: Add 200 µL of sulfapyrazole stock (

  ) to column 1. Transfer 100 µL from col 1 to col 2, mix, and repeat to col 10. Discard final 100 µL.

• Inoculation: Add 100 µL of bacterial suspension to all wells.

• Incubation:

  for 16–20 hours.

• Readout: The MIC is the lowest concentration with no visible turbidity.

Part 5: Signaling Pathways & Logic

Diagram: The Folate Antagonism Pathway

This diagram details the competitive inhibition point of sulfapyrazoles in bacteria.[1]

Figure 2: Competitive inhibition of DHPS by sulfapyrazoles disrupts bacterial DNA synthesis.

References

• Nocentini, A., et al. (2019). Low-nanomolar inhibition of the tumor-associated carbonic anhydrase isoforms IX and XII by 4-(pyrazolyl)benzenesulfonamides. Journal of Medicinal Chemistry.

• Supuran, C. T. (2008). Carbonic anhydrases: novel therapeutic applications for inhibitors and activators. Nature Reviews Drug Discovery.

• Capasso, C., & Supuran, C. T. (2014). Sulfa and trimethoprim-like drugs - antimetabolites acting as carbonic anhydrase, dihydropteroate synthase and dihydrofolate reductase inhibitors. Journal of Enzyme Inhibition and Medicinal Chemistry.

• Eldehna, W. M., et al. (2016). Novel 4/3-((4-oxo-5-(2-oxoindolin-3-ylidene)thiazolidin-2-ylidene)amino)benzenesulfonamides: Synthesis, carbonic anhydrase inhibitory activity, anticancer activity and molecular modelling studies. European Journal of Medicinal Chemistry.

• Clinical and Laboratory Standards Institute (CLSI). M07: Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically.

Sources

• 1. What is the mechanism of Sulfathiazole? [synapse.patsnap.com]

Technical Guide: Pyrazole-Sulfonamide Hybrids as BRAF(V600E) Kinase Inhibitors

Executive Summary

The BRAF(V600E) mutation, present in approximately 50% of melanomas and a significant subset of colorectal and thyroid cancers, results in constitutive activation of the MAPK/ERK signaling pathway. While first-generation inhibitors like Vemurafenib and Dabrafenib have transformed treatment, acquired resistance and paradoxical activation of the MAPK pathway in wild-type BRAF tissues remain critical challenges.

This technical guide explores the design, synthesis, and validation of Pyrazole-Sulfonamide Hybrids —a privileged scaffold architecture designed to overcome these limitations. By combining the hinge-binding affinity of the pyrazole moiety with the electrostatic anchoring capabilities of sulfonamides, these hybrids offer a tunable platform for Type I and Type II kinase inhibition.

Molecular Rationale & Design Strategy

The Structural Imperative

The design of high-affinity BRAF(V600E) inhibitors relies on exploiting the unique conformation of the ATP-binding pocket in the mutant kinase.

• The Pyrazole Core (Hinge Binder): The pyrazole ring acts as a bioisostere for the adenine ring of ATP. It forms crucial hydrogen bonds with the kinase hinge region (specifically Cys532 and Gln530 ), anchoring the molecule within the active site.

• The Sulfonamide Linker (DFG Motif Interaction): The sulfonamide moiety (

  ) is critical for stabilizing the inhibitor in the "DFG-in" or "DFG-out" conformation. The oxygen atoms of the sulfonyl group often form hydrogen bonds with the backbone amides of the catalytic loop (e.g., Asp594 ), while the nitrogen can interact with the glutamate of the C-helix.

Pathway Context

To understand the impact of these inhibitors, one must visualize the downstream signaling cascade. The diagram below illustrates the MAPK pathway and the specific blockade point of BRAF(V600E).

Figure 1: The MAPK signaling cascade highlighting the constitutive activation by BRAF(V600E) and the intervention point of pyrazole-sulfonamide inhibitors.

Chemical Synthesis Workflow

The synthesis of pyrazole-sulfonamide hybrids typically follows a convergent strategy. The protocol below ensures high regioselectivity and yield.

Standardized Synthetic Protocol

Objective: Synthesis of N-(5-phenyl-1H-pyrazol-3-yl)benzenesulfonamide derivatives.

• Formation of the Pyrazole Core:

  • Reactants: Acetophenone derivative + Diethyl oxalate (Claisen condensation)

    Diketoester intermediate.

  • Cyclization: Diketoester + Hydrazine hydrate in Ethanol (Reflux, 4-6h).

  • Result: 3-Amino-5-phenylpyrazole derivative.[1]

• Sulfonylation (The Hybridization Step):

  • Reactants: 3-Amino-5-phenylpyrazole + Substituted Benzenesulfonyl chloride.

  • Conditions: Pyridine (solvent/base),

    to RT, 12h.

  • Purification: Recrystallization from Ethanol/Water or Flash Column Chromatography.

Synthesis Flowchart

Figure 2: Convergent synthetic route for generating pyrazole-sulfonamide libraries.

Structure-Activity Relationship (SAR) & Optimization

Recent studies have elucidated the key substitution patterns required for nanomolar potency. The table below summarizes data from key pyrazole-sulfonamide series [1][2][5].

Comparative Potency Data

Compound ID	Scaffold Type	Substitution (R-Group)	BRAF(V600E) IC ( M)	A375 Cell IC ( M)	Key Insight
Vemurafenib	Azaindole (Control)	--	0.040	1.05	FDA Approved Benchmark
Cmpd 5l [1]	N-phenyl-pyrazole	4-Methoxy	0.18	--	Electron-donating groups on sulfonamide ring enhance H-bonding.
Cmpd 14c [2]	Pyrimidine-Pyrazole	Ethyl linker	0.009	0.51	Hybridization with pyrimidine significantly boosts potency (dual hinge binding).
Cmpd 5r [5]	Pyrazole-Acetamide	4-Fluoro	0.10	0.96	Fluorine substitution improves metabolic stability and lipophilicity.

Critical SAR Takeaways:

• Sulfonamide Position: The sulfonamide group is most effective when attached to the 3-position of the pyrazole ring, facilitating optimal orientation toward the DFG motif.

• Electronic Effects: Electron-withdrawing groups (e.g., -Cl, -F, -CF

  ) on the phenyl ring attached to the pyrazole C5 position often increase potency by enhancing hydrophobic interactions in the specificity pocket.

• Linker Length: Direct sulfonamide attachment is preferred over extended alkyl linkers, which can introduce entropic penalties.

Biological Validation Protocols

To ensure data reproducibility and trustworthiness, the following self-validating protocols are recommended.

In Vitro Kinase Assay (ADP-Glo System)

• Principle: Measures the amount of ADP produced during the kinase reaction, which is directly proportional to kinase activity.

• Protocol:

  • Preparation: Dilute BRAF(V600E) recombinant enzyme (0.2 ng/

    L) in kinase buffer (50 mM Tris pH 7.5, 10 mM MgCl , 0.1 mg/mL BSA).

  • Incubation: Add 5

    L of inhibitor (serial dilutions in DMSO) to 384-well plates. Add 5 L enzyme mix. Incubate 15 min at RT.

  • Reaction Start: Add 5

    L ATP/Substrate mix (MEK1 inactive substrate). Incubate 60 min at RT.

  • Detection: Add 15

    L ADP-Glo Reagent (terminates reaction, depletes remaining ATP). Incubate 40 min. Add 30 L Kinase Detection Reagent (converts ADP to ATP Luciferase).

  • Readout: Measure luminescence. Calculate IC

    using non-linear regression (GraphPad Prism).

• Validation: Z-factor must be > 0.5. Include Vemurafenib as a positive control.[2]

Cellular Proliferation Assay (A375 Melanoma Line)

• Cell Line: A375 (ATCC® CRL-1619™), harboring the BRAF(V600E) mutation.

• Protocol:

  • Seeding: Seed

    cells/well in 96-well plates. Allow attachment (24h).

  • Treatment: Treat with compounds (0.01 - 100

    M) for 72h. Maintain DMSO < 0.1%.

  • Viability Check: Add MTT reagent (0.5 mg/mL). Incubate 4h at 37

    C.

  • Solubilization: Dissolve formazan crystals in DMSO. Measure Absorbance at 570 nm.

• Controls: Untreated cells (100% viability), Blank (media only).

Future Outlook: Overcoming Resistance

The next generation of pyrazole-sulfonamide hybrids is moving toward dual-targeting . Resistance often arises via upregulation of alternative pathways (e.g., EGFR or JNK).

• Dual BRAF/JNK Inhibitors: Recent work (e.g., Compound 14c) demonstrates that targeting JNK alongside BRAF can prevent the compensatory survival signaling often seen in resistant melanomas [2].

• Paradox Breakers: Designing inhibitors that do not induce transactivation of RAF dimers in wild-type cells is the frontier of safety optimization.

References

• Synthesis and biological evaluation of novel N-(5-phenyl-1H-pyrazol-3-yl)benzenesulfonamide derivatives as potential BRAFV600E inhibitors Source: ResearchGate URL:[1][3][4][Link]

• Design and synthesis of novel pyrimidine-pyrazole hybrids with dual anticancer and anti-inflammatory effects targeting BRAFV600E and JNK Source: PubMed Central (PMC) URL:[Link]

• Gaussian field-based 3D-QSAR and molecular simulation studies to design potent pyrimidine–sulfonamide hybrids as selective BRAF V600E inhibitors Source: University of Rijeka (UNIRI) URL:[Link]

• AI-driven de novo design of BRAF inhibitors with enhanced binding affinity and optimized drug-likeness Source: PubMed Central (PMC) URL:[Link]

• Design, synthesis, and biological evaluation of pyrazole derivatives containing acetamide bond as potential BRAF V600E inhibitors Source: PubMed URL:[5][6][Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Design, synthesis and biological evaluation of novel 5-phenyl-1H-pyrazole derivatives as potential BRAF(V600E) inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. Recent development of azole–sulfonamide hybrids with the anticancer potential - PMC [pmc.ncbi.nlm.nih.gov]

Literature review on N-substituted pyrazole sulfonamide synthesis

A Technical Guide for Medicinal Chemists and Process Engineers

Executive Summary

The N-substituted pyrazole sulfonamide scaffold represents a cornerstone in modern medicinal chemistry, most notably exemplified by the selective COX-2 inhibitor Celecoxib .[1] Beyond anti-inflammatory applications, this moiety functions as a privileged pharmacophore in oncology (kinase inhibition), infectious disease (anti-tubercular agents), and metabolic regulation (glucosidase inhibition).

This guide moves beyond basic textbook definitions to provide a rigorous, field-validated analysis of synthetic strategies. We focus on the two dominant pathways: Regioselective Cyclocondensation (Knorr Synthesis) and Direct Sulfonylation , providing mechanistic depth, experimental protocols, and troubleshooting frameworks for high-purity isolation.

Structural Analysis & Strategic Retrosynthesis

The pharmacological potency of this class relies on the precise spatial arrangement of the sulfonamide group relative to the pyrazole substituents. In Celecoxib, the para-sulfonamidophenyl group at the N1 position is critical for binding to the hydrophilic side pocket of the COX-2 active site.

Retrosynthetic Logic

The most robust disconnection involves breaking the N1-C5 and N2-C3 bonds, tracing the heterocycle back to a 1,3-dicarbonyl equivalent and a hydrazine derivative.

Figure 1: Retrosynthetic analysis of Celecoxib, illustrating the convergent assembly of the pyrazole core from hydrazine and dicarbonyl precursors.

Core Methodology A: Regioselective Cyclocondensation

The reaction between a 4-sulfonamidophenylhydrazine and a 1,3-diketone is the industry standard. However, the challenge lies in regioselectivity . The hydrazine can attack either carbonyl carbon, leading to regioisomers (1,5-diaryl vs. 1,3-diaryl) that are often difficult to separate.

Mechanistic Pathway & Regiocontrol

The reaction proceeds via a hydrazone intermediate. The regioselectivity is governed by the relative electrophilicity of the carbonyl carbons and the nucleophilicity of the hydrazine terminal nitrogen.

• Electronic Control: In fluorinated diketones (like the Celecoxib precursor), the carbonyl adjacent to the CF3 group is highly electrophilic but exists largely as a hydrate or enol in solution, often directing initial attack to the aryl ketone.

• Steric Control: Bulky substituents on the diketone can steer the hydrazine attack to the less hindered carbonyl.

Figure 2: Step-wise mechanism of the Knorr Pyrazole Synthesis.[2] Control of Step 2 determines the final regioisomer ratio.

Validated Protocol: Synthesis of Celecoxib

Source: Adapted from Journal of Medicinal Chemistry and verified patent literature [1, 2].

Step 1: Claisen Condensation (Diketone Formation)

• Reagents: 4'-Methylacetophenone (1.0 eq), Ethyl trifluoroacetate (1.1 eq), Sodium Methoxide (25% in MeOH, 1.2 eq).

• Procedure: Charge MTBE (Methyl tert-butyl ether) and Sodium Methoxide. Add 4'-Methylacetophenone. Add Ethyl trifluoroacetate slowly at <25°C. Reflux for 4-6 hours.

• Workup: Acidify with 3N HCl to precipitate the 1,3-diketone. Filter and dry.

  • Critical Insight: The enol form is stabilized by the CF3 group; ensure pH < 2 during isolation to maximize recovery.

Step 2: Pyrazole Cyclization

• Reagents: 1,3-Diketone (from Step 1), 4-Sulfonamidophenylhydrazine hydrochloride (1.05 eq), Ethanol (solvent).

• Procedure: Dissolve diketone in Ethanol (10V). Add hydrazine salt.[3][4][5][6] Heat to reflux (78°C) for 4-8 hours. Monitor by HPLC for disappearance of diketone.

• Isolation: Cool to 0-5°C. The product often crystallizes directly. If not, add water (anti-solvent) slowly. Filter the crude solid.

• Purification: Recrystallize from Ethanol/Water (3:1) to remove the minor regioisomer.

Core Methodology B: Direct Sulfonylation

For scaffolds where the pyrazole ring is already constructed (or commercially available), direct sulfonylation offers a divergent route to generate libraries of sulfonamides.

Scope: Best for N-unsubstituted pyrazoles or introducing the sulfonamide on the C4 position (using chlorosulfonic acid).

Protocol: Chlorosulfonation of 1,3,5-Trimethylpyrazole

• Reagents: 1,3,5-Trimethylpyrazole, Chlorosulfonic acid (excess), Thionyl chloride.

• Procedure: Add pyrazole to chlorosulfonic acid at 0°C (highly exothermic). Heat to 60°C for 2 hours. Add thionyl chloride and reflux for 2 hours to ensure conversion of sulfonic acid to sulfonyl chloride.

• Quench: Pour onto crushed ice carefully. Extract the sulfonyl chloride with DCM.

• Amidation: React the sulfonyl chloride with aqueous ammonia or a substituted amine to generate the sulfonamide [4].

Optimization & Troubleshooting

Field data suggests that solvent choice and pH are the primary levers for yield and purity optimization.

Parameter	Condition	Outcome / Observation	Recommendation
Solvent (Cyclization)	Ethanol (Reflux)	Standard. Good solubility for reagents, product precipitates on cooling.	First Choice. Green and scalable.
Solvent (Cyclization)	Acetic Acid	Promotes dehydration; faster reaction but harder workup.	Use for sluggish reactions with bulky ketones.
Solvent (Cyclization)	Trifluoroethanol (TFE)	Can alter regioselectivity via hydrogen bonding effects.	Use if standard conditions yield wrong isomer.
Catalyst	HCl (aq)	Accelerates hydrazone formation but can hydrolyze sensitive groups.	Use catalytic amount (0.1 eq) if neutral conditions fail.
Regioisomer Removal	Recrystallization	Isomers often have distinct crystal packing.	Use EtOH/Water or IPA/Heptane gradients.

Expert Tip: If regioisomer separation is difficult, consider synthesizing the pyrazole without the sulfonamide first, isolating the correct isomer, and then performing a chlorosulfonation (though this places the SO2NH2 at C4, not N1). For N1-sulfonamides, the hydrazine route is unavoidable; strict control of the dicarbonyl sterics is your best tool [3].

References

• Penning, T. D., et al. (1997). "Synthesis and biological evaluation of the 1,5-diarylpyrazole class of cyclooxygenase-2 inhibitors: identification of 4-[5-(4-methylphenyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl]benzenesulfonamide (SC-58635, celecoxib)." Journal of Medicinal Chemistry. Link

• Tietze, L. F., et al. (2024). "Sulfonamide-Pyrazole derivatives as next-generation Cyclooxygenase-2 enzyme inhibitors." European Journal of Medicinal Chemistry. Link

• Vaitla, J., et al. (2017). "Regioselective Synthesis, NMR, and Crystallographic Analysis of N1-Substituted Pyrazoles." The Journal of Organic Chemistry. Link

• Kumar, R., et al. (2023). "Antiproliferative Activity of New Pyrazole-4-sulfonamide Derivatives: Synthesis and Biological Evaluation." ACS Omega. Link

• Kong, Y., et al. (2014).[7] "Regioselective Synthesis of 1,3,5-Trisubstituted Pyrazoles from N-Alkylated Tosylhydrazones and Terminal Alkynes." Organic Letters. Link

Sources

• 1. systems.uomisan.edu.iq [systems.uomisan.edu.iq]
• 2. pubs.acs.org [pubs.acs.org]
• 3. mdpi.com [mdpi.com]
• 4. tandfonline.com [tandfonline.com]
• 5. Synthesis of New Hispolon Derived Pyrazole Sulfonamides for Possible Antitubercular and Antimicrobial Agents [scielo.org.mx]
• 6. researchgate.net [researchgate.net]
• 7. Regioselective Synthesis of 1,3,5-Trisubstituted Pyrazoles from N-Alkylated Tosylhydrazones and Terminal Alkynes [organic-chemistry.org]

Protocols & Analytical Methods

General synthesis protocol for N-(1H-pyrazol-5-yl)benzenesulfonamide

Application Note: Regioselective Synthesis of N-(1H-pyrazol-5-yl)benzenesulfonamide

Abstract & Strategic Overview

The synthesis of N-(1H-pyrazol-5-yl)benzenesulfonamide presents a classic regioselectivity challenge in heterocyclic chemistry. The 3(5)-aminopyrazole core exists in tautomeric equilibrium, possessing three nucleophilic sites: the exocyclic amine (–NH₂), the endocyclic imine nitrogen (N2), and the endocyclic amine nitrogen (N1).

Direct interaction with benzenesulfonyl chloride often yields a complex mixture of:

• N1-sulfonylation: Kinetic product (sulfonamide on the ring nitrogen).

• N-exocyclic sulfonylation: Thermodynamic target.

• Bis-sulfonylation: Reaction at both N1 and the exocyclic amine.

The Protocol: This guide details the "Bis-Sulfonylation/Hydrolysis" strategy . Instead of struggling to control mono-addition, we intentionally drive the reaction to the bis-sulfonylated intermediate. Subsequently, we exploit the differential hydrolytic stability of the two sulfonamide bonds. The N1-sulfonyl group (an activated sulfonamide) is labile under mild basic conditions, while the exocyclic sulfonamide remains stable. This method guarantees high regiochemical purity and simplifies workup.

Retrosynthetic Analysis & Mechanism

The following diagram illustrates the reaction pathway, highlighting the transient bis-sulfonylated species and the selective cleavage step.

Figure 1: Reaction pathway utilizing the bis-sulfonylation strategy to bypass regioselectivity issues.

Experimental Protocol

Reagents and Materials[1][2][3][4][5][6][7]

Reagent	MW ( g/mol )	Equiv.[1][2]	Role	Hazmat Class
3-Aminopyrazole	83.09	1.0	Substrate	Irritant
Benzenesulfonyl Chloride	176.62	2.5	Electrophile	Corrosive, Lachrymator
Pyridine	79.10	Solvent	Base/Solvent	Flammable, Toxic
Sodium Hydroxide (2M aq)	40.00	5.0	Hydrolysis	Corrosive
Methanol	32.04	Solvent	Co-solvent	Flammable, Toxic

Step-by-Step Procedure

Step 1: Bis-Sulfonylation

• Setup: Flame-dry a 100 mL round-bottom flask (RBF) equipped with a magnetic stir bar and a nitrogen inlet.

• Dissolution: Add 3-aminopyrazole (1.0 g, 12.0 mmol) and anhydrous pyridine (15 mL). Stir until fully dissolved.

• Cooling: Place the reaction vessel in an ice-water bath (0 °C).

• Addition: Dropwise add benzenesulfonyl chloride (5.3 g, 3.8 mL, 30.0 mmol, 2.5 eq) over 15 minutes via a syringe or addition funnel. Caution: Exothermic reaction.

• Reaction: Allow the mixture to warm to room temperature (RT) naturally and stir for 4–6 hours.

  • Checkpoint: Monitor by TLC (50% EtOAc/Hexanes). The starting amine (polar) should disappear, replaced by a less polar spot (bis-sulfonamide).

• Quench: Pour the reaction mixture into 100 mL of ice-cold water. Stir vigorously for 20 minutes.

• Isolation (Intermediate): The bis-sulfonylated product typically precipitates as a solid. Filter, wash with cold water, and dry.

  • Note: If an oil forms, extract with Dichloromethane (DCM), wash with 1M HCl (to remove pyridine), dry over Na₂SO₄, and concentrate.

Step 2: Selective Hydrolysis (The "Deprotection")

• Solubilization: Dissolve the crude bis-sulfonylated intermediate in Methanol (20 mL).

• Base Treatment: Add 2M NaOH (30 mL). The mixture will become slightly turbid.

• Reflux: Heat the mixture to 60 °C (gentle reflux) for 1–2 hours.

  • Mechanism:[3][4][1][5] The sulfonamide on the pyrazole ring nitrogen (N1) is electronically destabilized and hydrolyzes rapidly. The exocyclic sulfonamide is stable under these conditions.

• Workup: Cool to RT and evaporate the methanol under reduced pressure.

• Acidification: Carefully acidify the remaining aqueous solution to pH ~4–5 using 1M HCl .

• Crystallization: The target mono-sulfonamide will precipitate as a white to off-white solid.

• Purification: Filter the solid. Recrystallize from Ethanol/Water if necessary to achieve >98% purity.

Expected Results & Characterization

The product exists in tautomeric equilibrium. In solution (NMR), the proton may appear on N1 or N2 depending on the solvent, but the sulfonamide is fixed on the exocyclic amine.

• Appearance: White crystalline solid.

• Melting Point: 168–172 °C (Typical range for aryl-pyrazole sulfonamides).

• Mass Spectrometry (ESI+): Calculated for C₉H₉N₃O₂S [M+H]⁺ = 224.05. Found = 224.1.

¹H NMR (400 MHz, DMSO-d₆):

• δ 12.50 (br s, 1H): Pyrazole ring NH (Exchangeable).

• δ 10.80 (br s, 1H): Sulfonamide NH (–SO₂NH –).

• δ 7.85 (d, J=7.5 Hz, 2H): Benzenesulfonyl ortho protons.

• δ 7.50–7.65 (m, 3H): Benzenesulfonyl meta/para protons.

• δ 7.45 (d, J=2.2 Hz, 1H): Pyrazole C3–H.

• δ 5.85 (d, J=2.2 Hz, 1H): Pyrazole C4–H.

Troubleshooting & Optimization

Observation	Root Cause	Corrective Action
Low Yield in Step 1	Moisture in Pyridine	Use anhydrous pyridine; sulfonyl chlorides hydrolyze rapidly in wet solvents.
Incomplete Hydrolysis	Temperature too low	Increase hydrolysis temperature to 70°C or extend time. The N1-sulfonyl is labile but requires energy.
Product is Oily	Pyridine residues	Ensure thorough washing with 1M HCl during extraction or use azeotropic distillation with toluene to remove pyridine.
Regioisomer Mixture	Direct mono-sulfonylation attempted	Do not attempt 1:1 stoichiometry. Use the bis-sulfonylation route to force uniformity.

Safety & Handling

• Benzenesulfonyl Chloride: Potent lachrymator and corrosive. Handle only in a functioning fume hood. Wear chemical-resistant gloves (Nitrile/Neoprene).

• Pyridine: Hepatotoxic and affects male fertility. Avoid inhalation.

• Waste Disposal: Quench all sulfonyl chloride residues with aqueous sodium hydroxide before disposal.

References

• Regioselectivity in Aminopyrazole Reactions: Fichez, J., Busca, P., & Prestat, G. (2018). Recent Advances in Aminopyrazoles Synthesis and Functionalization. Journal of Heterocyclic Chemistry. Link

• Sulfonylation Protocols: Meierhoefer, M. A., et al. (2005). Preparation of 2-(1-phenyl-1H-pyrazol-5-yl)benzenesulfonamides. Journal of Heterocyclic Chemistry. Link

• General Sulfonamide Synthesis: BenchChem Technical Guides. Synthesis of Sulfonamide Derivatives from Heteroaromatic Amines. Link

• Tautomerism in Pyrazoles: Elguero, J. (1984). Pyrazoles and their Benzo Derivatives. In Comprehensive Heterocyclic Chemistry. Link

Sources

• 1. BJOC - 5-Aminopyrazole as precursor in design and synthesis of fused pyrazoloazines [beilstein-journals.org]
• 2. Three-Component Coupling of Aldehydes, Aminopyrazoles and Sulfoxonium Ylides via Rhodium(III)-Catalyzed Imidoyl C–H Activation: Synthesis of Pyrazolo[1,5-a]pyrimidines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. EnT-Mediated Amino-Sulfonylation of Alkenes with Bifunctional Sulfonamides: Access to β-Amino Sulfone Derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. semanticscholar.org [semanticscholar.org]
• 5. researchgate.net [researchgate.net]

High-Precision Kinetic Profiling of Sulfapyrazoles against Carbonic Anhydrase

Application Note & Protocol Guide

Introduction: The "Tail" Approach to Selectivity

Sulfapyrazoles represent a critical class of Carbonic Anhydrase (CA) inhibitors, particularly in the development of isoform-selective agents for hypoxic tumors (targeting hCA IX/XII) and glaucoma (targeting hCA II). While the sulfonamide moiety (

) acts as the universal "anchor" binding the catalytic Zinc ion, the pyrazole ring serves as the "tail." This tail interacts with the variable hydrophobic and hydrophilic halves of the enzyme's active site, driving selectivity between the 15 human isoforms.

Because sulfapyrazoles are often designed to target the physiological hydration of

, surrogate assays (like the esterase assay using p-nitrophenyl acetate) often yield misleading values due to different binding kinetics and active site occlusion. Therefore, the Stopped-Flow Hydration Assay remains the gold standard for validating these compounds.

This guide details the protocol for measuring the inhibition constant (

) of sulfapyrazoles using stopped-flow spectrophotometry, the only method capable of capturing the millisecond-scale turnover of CA ( ).

Mechanism of Action & Assay Principle

The assay relies on the pH change induced by the hydration of

to bicarbonate.[1] As ions are generated, a pH indicator (Phenol Red) shifts its absorbance.[2] The stopped-flow apparatus mixes the enzyme/inhibitor solution with the substrate ( ) in , allowing the initial rate to be measured before the reverse reaction becomes significant.

The Catalytic Cycle & Inhibition

The following diagram illustrates the zinc-hydroxide mechanism and where the sulfapyrazole inhibitor intervenes.

Figure 1: The catalytic cycle of Carbonic Anhydrase. Sulfapyrazoles (Inhibitor) displace the zinc-bound hydroxide/water, locking the enzyme in an inactive state.

Experimental Protocol

Phase 1: Reagent Preparation

Critical Causality: The accuracy of this assay depends entirely on the precise concentration of dissolved

. is volatile; standard solutions degrade within minutes if not handled correctly.

Reagent	Concentration / Prep	Function
Assay Buffer	20 mM HEPES, pH 7.5, 20 mM	Maintains pH and ionic strength. is preferred over chlorides which can be weak inhibitors of some isoforms.
Indicator	0.2 mM Phenol Red	Colorimetric pH sensor ( ).
Substrate ( )	Saturated aqueous solution	Source of .[3][4]
Enzyme Stock	Recombinant hCA (I, II, IX, etc.)	Target protein.[2][4]
Inhibitor Stock	10 mM Sulfapyrazole in DMSO	Note: Final DMSO in assay must be .

Step-by-Step Substrate Preparation:

• Fill a glass vessel with 200 mL of Milli-Q water.

• Bubble pure

  gas through the water using a fritted glass sparger for at least 30 minutes at room temperature ( ).

• Validation: At

  and 1 atm, saturated water contains .

• Keep the sparger running at a low trickle during the experiment to maintain saturation.

Phase 2: The Stopped-Flow Kinetic Assay

Instrument Setup:

• Mode: Absorbance[4][5][6][7]

• Wavelength: 557 nm (Max absorbance of Phenol Red basic form)

• Temperature:

  (Standard)

• Mixing Ratio: 1:1 (Syringe A : Syringe B)

Workflow Diagram:

Figure 2: Stopped-Flow workflow. Pre-incubation of the sulfapyrazole with the enzyme is crucial to ensure equilibrium binding before the fast substrate injection.

Execution Steps:

• Blank Run (

  ): Load Syringe A with Buffer + Indicator (No Enzyme). Load Syringe B with solution. Inject and record the rate of acidification. This is the spontaneous hydration rate.

• Control Run (

  ): Load Syringe A with Enzyme + Buffer + Indicator (No Inhibitor). Inject and record. The rate should be significantly faster than the blank.

• Inhibition Runs (

  ): Prepare 5-7 concentrations of the sulfapyrazole inhibitor (e.g., 0.1 nM to 100 nM). Incubate with enzyme for 15 mins. Inject and record.

Data Analysis & Validation

Calculating Initial Rates

The absorbance at 557 nm (

) decreases as pH drops. Fit the initial 5-10% of the reaction curve (linear phase) to obtain the slope ( ). Convert this to rate ( ) using the buffer capacity, but for determination, the raw slope subtraction is often sufficient if buffer conditions are identical.

Determining

Plot the fractional activity (

) against . Fit to a sigmoidal dose-response equation (4-parameter logistic) to find the .

Calculating (The Cheng-Prusoff Equation)

For classical competitive inhibition (which sulfonamides obey), convert

to the inhibition constant : [8][9]

• : Concentration of in the reaction cell.[7] Since Syringe B (33 mM) is diluted 1:1, .
• : The Michaelis constant for the specific hCA isoform (e.g., for hCA II, for hCA I). Check specific literature for your isoform.

Self-Validating Checks (Trustworthiness)

• The "Tight Binding" Limit: If your calculated

  is lower than the enzyme concentration (e.g., but ), the Cheng-Prusoff equation fails. You must use the Morrison Equation for tight-binding inhibitors.

• Spontaneous Rate: If

  is of , your enzyme concentration is too low, or your buffer is contaminated.

• Solvent Effects: Run a "DMSO only" control. 1% DMSO should not inhibit hCA by more than 5%.

Troubleshooting Common Pitfalls

Issue	Probable Cause	Solution
Drifting Rates	loss from Syringe B.	Keep the source bubbling; reload Syringe B every 10 minutes.
Precipitation	Sulfapyrazole insolubility.	Check the compound in buffer before loading. If cloudy, lower concentration or use a co-solvent (if validated).
No Inhibition	Compound degradation or slow binding.	Sulfonamides are generally stable, but ensure the 15-min pre-incubation time is respected.
Noisy Signal	Lamp instability or bubbles.	Degas buffers (vacuum) before adding enzyme/indicator. Check light source.

References

• Khalifah, R. G. (1971). The carbon dioxide hydration activity of carbonic anhydrase.[10][11] I. Stop-flow kinetic studies on the native human isoenzymes B and C. Journal of Biological Chemistry, 246(8), 2561–2573.[10] Link

• Supuran, C. T. (2011). Carbonic anhydrase inhibitors and activators for novel therapeutic applications.[12] Future Medicinal Chemistry, 3(9), 1165-1180.[12] Link

• Angeli, A., et al. (2021). Carbonic Anhydrase Inhibition with Sulfonamides Incorporating Pyrazole- and Pyridazinecarboxamide Moieties Provides Examples of Isoform-Selective Inhibitors.[13][14] Molecules, 26(22), 7023.[13] Link

• Cheng, Y., & Prusoff, W. H. (1973). Relationship between the inhibition constant (

  ) and the concentration of inhibitor which causes 50 per cent inhibition ( ) of an enzymatic reaction.[15] Biochemical Pharmacology, 22(23), 3099-108.[15] Link

Sources

• 1. protocols.io [protocols.io]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. mdpi.com [mdpi.com]
• 5. static.igem.wiki [static.igem.wiki]
• 6. taylorandfrancis.com [taylorandfrancis.com]
• 7. A Novel Stopped-Flow Assay for Quantitating Carbonic-Anhydrase Activity and Assessing Red-Blood-Cell Hemolysis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. Perspectives on the Classical Enzyme Carbonic Anhydrase and the Search for Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 10. The carbon dioxide hydration activity of carbonic anhydrase. I. Stop-flow kinetic studies on the native human isoenzymes B and C - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. abis-files.ankara.edu.tr [abis-files.ankara.edu.tr]
• 12. Carbonic anhydrase inhibitors and activators for novel therapeutic applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Carbonic Anhydrase Inhibition with Sulfonamides Incorporating Pyrazole- and Pyridazinecarboxamide Moieties Provides Examples of Isoform-Selective Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Carbonic Anhydrase Inhibition with Sulfonamides Incorporating Pyrazole- and Pyridazinecarboxamide Moieties Provides Examples of Isoform-Selective Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Relationship between the inhibition constant (K1) and the concentration of inhibitor which causes 50 per cent inhibition (I50) of an enzymatic reaction - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Optimized Crystallization Protocols for the Purification of N-(1H-pyrazol-5-yl)benzenesulfonamide

Introduction

N-(1H-pyrazol-5-yl)benzenesulfonamide and its derivatives are pivotal structural motifs in medicinal chemistry and drug discovery, serving as scaffolds for a wide range of biologically active agents.[1][2][3] As with any active pharmaceutical ingredient (API), achieving high purity and a stable, well-defined crystalline form is not merely a matter of quality control but a fundamental requirement that dictates the compound's performance and safety. The solid-state properties of an API, such as its crystal habit and polymorphic form, directly influence critical downstream parameters including solubility, dissolution rate, bioavailability, stability, and manufacturability.[4][]

This guide provides a comprehensive overview and detailed protocols for the crystallization of N-(1H-pyrazol-5-yl)benzenesulfonamide. Moving beyond a simple recitation of steps, this document elucidates the scientific principles behind each technique, empowering researchers to make informed decisions, troubleshoot common issues, and systematically control the final crystalline product. The methodologies described herein are designed to be robust and self-validating, ensuring reproducibility and the attainment of a highly purified, crystalline final product suitable for pharmaceutical development.

The Science of Crystallization for Sulfonamides

Crystallization is a thermodynamically driven process where solute molecules self-assemble from a supersaturated solution into a highly ordered, three-dimensional lattice.[4] For sulfonamides, this process is particularly nuanced due to their unique molecular architecture.

1.1. Key Physicochemical Drivers

• Supersaturation: This is the essential driving force for crystallization. It is a non-equilibrium state where the concentration of the solute in a solution exceeds its equilibrium solubility at a given temperature.[4] Supersaturation can be achieved by cooling a saturated solution, adding an anti-solvent, or evaporating the solvent. The level of supersaturation must be carefully controlled; if it is too high, it can lead to rapid precipitation, forming amorphous solids or small, impure crystals.[4]

• Molecular Structure: The N-(1H-pyrazol-5-yl)benzenesulfonamide molecule contains both a nonpolar benzenesulfonyl group and polar N-H groups on the pyrazole and sulfonamide moieties. This amphiphilic nature dictates its solubility, making the choice of an appropriate solvent system paramount.[6]

• Hydrogen Bonding: The sulfonamide group (-SO₂NH-) and the pyrazole ring are potent hydrogen bond donors and acceptors. These interactions are fundamental to the formation of the crystal lattice and are a primary reason why sulfonamides are prone to polymorphism.[7][8]

1.2. The Challenge of Polymorphism in Sulfonamides

Polymorphism is the ability of a compound to exist in two or more crystalline forms that have different arrangements of the molecules in the crystal lattice.[7][8] These different forms, or polymorphs, are distinct solid-state materials with potentially different physical and chemical properties, including:

• Solubility and Bioavailability: Different polymorphs can exhibit significantly different solubilities, which directly impacts the drug's absorption and bioavailability.[4]

• Stability: One polymorph is generally more thermodynamically stable than others under a given set of conditions. Unstable forms can convert to a more stable form over time, affecting the drug's shelf life and performance.[4]

• Manufacturing Properties: Crystal shape (habit) affects bulk properties like flowability and compressibility, which are vital for formulation and tableting.[4]

Controlling polymorphism is therefore a critical objective during the purification of any sulfonamide API. This is achieved by rigorously standardizing crystallization conditions, including solvent choice, temperature, cooling rate, and agitation.[7]

Strategic Solvent Selection

The choice of solvent is the most critical factor in developing a successful crystallization protocol.[4] An ideal solvent should dissolve the compound moderately or sparingly at room temperature but completely at an elevated temperature. For N-(1H-pyrazol-5-yl)benzenesulfonamide, solvents of intermediate polarity or binary solvent/anti-solvent systems are often the most effective.[6]

Table 1: Recommended Solvent Systems for Screening

Solvent	Boiling Point (°C)	Polarity Index	Role / Rationale
Ethanol	78.4	5.2	Good general-purpose solvent for sulfonamides, balancing polar and nonpolar interactions. Often used for single-solvent recrystallization.[9]
Methanol	64.7	6.6	Higher polarity than ethanol; useful if solubility in ethanol is low. Its lower boiling point can be advantageous for heat-sensitive compounds.[10]
Acetone	56.5	5.1	Aprotic solvent with intermediate polarity, effective for dissolving a range of sulfonamides.[6][11]
Ethyl Acetate	77.1	4.4	A less polar solvent, often used in combination with a nonpolar anti-solvent like hexane for anti-solvent crystallization.[12][13]
Acetonitrile	81.6	6.2	A polar aprotic solvent used in the synthesis of pyrazole sulfonamides, making it a logical choice for purification.[1][14]
Water	100.0	9.0	Typically used as an anti-solvent due to the low solubility of most sulfonamides in it. It is miscible with many organic solvents.[11]
n-Hexane / n-Heptane	68.0 / 98.4	0.0	Nonpolar solvents used as anti-solvents with moderately polar solvents like ethyl acetate to induce precipitation.[13]

Crystallization Protocols

The following protocols provide detailed methodologies for the purification of N-(1H-pyrazol-5-yl)benzenesulfonamide. It is recommended to start with small-scale trials (100-200 mg) to identify the optimal conditions before scaling up.

Protocol 1: Single-Solvent Cooling Recrystallization

This is the most common and straightforward technique, ideal when a single solvent with a steep solubility-temperature profile is identified.

Methodology:

• Dissolution: Place the crude N-(1H-pyrazol-5-yl)benzenesulfonamide in an appropriately sized Erlenmeyer flask with a magnetic stir bar. Add a small volume of the chosen solvent (e.g., ethanol) and begin heating the mixture on a hot plate with stirring.

• Achieve Saturation: Continue adding the solvent in small portions until the compound just dissolves completely at or near the solvent's boiling point. It is critical to use the minimum amount of hot solvent to ensure a good yield upon cooling.[4]

• Hot Filtration (Optional): If insoluble impurities are present, quickly filter the hot solution through a pre-heated funnel with fluted filter paper into a clean, pre-heated flask. This step prevents premature crystallization and removes particulate matter.

• Slow Cooling: Cover the flask with a watch glass and allow the solution to cool slowly and undisturbed to room temperature. Slow cooling is essential for the formation of large, well-defined crystals and minimizes the trapping of impurities within the crystal lattice.[15][16]

• Maximize Yield: Once the flask has reached room temperature, place it in an ice-water bath for 15-30 minutes to maximize the precipitation of the product from the mother liquor.[4]

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the collected crystals with a small amount of ice-cold solvent to remove any residual mother liquor.[4]

• Drying: Dry the purified crystals in a vacuum oven at a suitable temperature (e.g., 40-50 °C) until a constant weight is achieved.

Protocol 2: Anti-Solvent Crystallization

This method is highly effective for compounds that are very soluble across a wide range of solvents or when a suitable single solvent cannot be found. It works by reducing the solubility of the solute by adding a miscible "anti-solvent" in which it is insoluble.[11][17]

Methodology:

• Dissolution: Dissolve the crude compound in the minimum amount of a "good" solvent (e.g., acetone, ethyl acetate) at room temperature.

• Anti-Solvent Addition: While stirring the solution, slowly add the "anti-solvent" (e.g., water, n-hexane) dropwise.

• Induce Crystallization: Continue adding the anti-solvent until the solution becomes persistently turbid (cloudy). This indicates that the point of supersaturation has been reached.[4] If crystals do not form spontaneously, scratch the inside of the flask with a glass rod or add a seed crystal of the pure compound.

• Crystal Growth: Once turbidity appears, stop adding the anti-solvent and allow the flask to sit undisturbed for several hours, or until crystal formation is complete.

• Isolation and Drying: Collect, wash (with a solvent mixture rich in the anti-solvent), and dry the crystals as described in Protocol 1 (Steps 6-8).

Protocol 3: Slow Evaporation (for Analytical Samples)

This technique is not intended for bulk purification but is the method of choice for growing high-quality single crystals suitable for X-ray diffraction analysis.[10]

Methodology:

• Prepare a Near-Saturated Solution: Dissolve the compound in a suitable solvent (e.g., methanol, ethyl acetate/hexane) to create a clear, near-saturated solution.

• Filter: Filter the solution through a syringe filter (0.22 µm) into a clean vial to remove any dust or particulate matter that could act as unwanted nucleation sites.

• Evaporate Slowly: Cover the vial with a cap or parafilm and pierce a few small holes in it with a needle. This allows the solvent to evaporate slowly and controllably over several days to weeks.[10]

• Isolate Crystals: Once suitable crystals have formed, carefully decant the remaining solvent and gently isolate the crystals.

Troubleshooting and Optimization

Even with established protocols, challenges can arise. A systematic approach to troubleshooting is key to optimizing the purification process.

Diagram 1: Crystallization Method Selection Workflow

Caption: Workflow for selecting a suitable crystallization technique.

Table 2: Troubleshooting Common Crystallization Issues

Problem	Potential Cause(s)	Recommended Solution(s)
"Oiling Out"	- Solution is too concentrated.- Cooling is too rapid.- Boiling point of the solvent is higher than the melting point of the solute-impurity eutectic.	- Re-heat the solution to dissolve the oil, add a small amount of additional hot solvent, and allow it to cool more slowly.[4]- Try scratching the flask or adding a seed crystal to induce nucleation.[4]- Switch to a lower-boiling point solvent or use an anti-solvent method at a lower temperature.[4]
Low Yield	- Too much solvent was used for dissolution.- Cooling was incomplete or not cold enough.- Premature crystallization during hot filtration.	- Minimize the volume of solvent used. If the yield is still low, collect a second crop of crystals by evaporating some of the solvent from the mother liquor.[4]- Ensure the solution is thoroughly cooled in an ice bath.[4]- Pre-heat all glassware for hot filtration.
Amorphous Solid / Powder Forms	- Supersaturation was too high, leading to rapid precipitation (crashing out).- Cooling was too fast.	- Decrease the rate of cooling.[4]- Use a more dilute solution.- Use the anti-solvent method, adding the anti-solvent more slowly to better control the rate of precipitation.[4]
No Crystals Form	- Solution is not sufficiently supersaturated.- Nucleation is inhibited.	- Evaporate some of the solvent to increase the concentration.- Scratch the inner surface of the flask with a glass rod at the air-liquid interface.- Add a seed crystal of the pure compound.

Diagram 2: Troubleshooting Decision Tree

Caption: Decision tree for troubleshooting common crystallization outcomes.

References

• Desiraju, G. R., et al. (2010). Polymorphism in Secondary Benzene Sulfonamides. Crystal Growth & Design. Retrieved from [Link]

• Kim, M.-S., et al. (2007). Antisolvent Crystallization of Sulfa Drugs and the Effect of Process Parameters. Journal of Crystal Growth. Retrieved from [Link]

• Taylor, L. S., & Zografi, G. (2007). Antisolvent Crystallization of Sulfa Drugs and the Effect of Process Parameters. Separation Science and Technology. Retrieved from [Link]

• Crespo-Otero, R., et al. (2022). Crystal polymorphism and spectroscopical properties of sulfonamides in solid state by means of First Principles calculations. Scientific Reports. Retrieved from [Link]

• Winter, H. R., et al. (2012). Evaluation of polymorphisms in the sulfonamide detoxification genes NAT2, CYB5A, and CYB5R3 in patients with sulfonamide hypersensitivity. Journal of Clinical Pharmacology. Retrieved from [Link]

• Kim, J. S., et al. (2001). Study on the Polymorphism of Sulfa Drugs. Archives of Pharmacal Research. Retrieved from [Link]

• Munshi, P. (1974). Polymorphism in Sulfonamides. Journal of Pharmaceutical Sciences. Retrieved from [Link]

• PharmaFeatures. (2025). Energy-Efficient Crystallization: Pioneering Sustainable Methods for Active Pharmaceutical Ingredients. Retrieved from [Link]

• Singh, K., et al. (2019). Model-Based Optimization of Cooling Crystallization of Active Pharmaceutical Ingredients Undergoing Thermal Degradation. Crystal Growth & Design. Retrieved from [Link]

• Singh, K., et al. (2019). Model-Based Optimization of Cooling Crystallization of Active Pharmaceutical Ingredients Undergoing Thermal Degradation. Request PDF on ResearchGate. Retrieved from [Link]

• Bouzayd, S., et al. (2025). N-(3-(tert-Butyl)-1-methyl-1H-pyrazol-5-yl)-4-methyl-N-tosylbenzenesulfonamide. Molbank. Retrieved from [Link]

• Ayub, M., et al. (2024). Acyl pyrazole sulfonamides as new antidiabetic agents: synthesis, glucosidase inhibition studies, and molecular docking analysis. Frontiers in Chemistry. Retrieved from [Link]

• G, P., et al. (2023). Antiproliferative Activity of New Pyrazole-4-sulfonamide Derivatives: Synthesis and Biological Evaluation. ACS Omega. Retrieved from [Link]

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• Zaib, S., et al. (2023). Synthesis, characterization and biological evaluation of pyrazole-based benzene sulfonamides as inhibitors of human carbonic anhydrase II, IX and XII. Journal of Enzyme Inhibition and Medicinal Chemistry. Retrieved from [Link]

• Al-Masoudi, N. A., et al. (2019). A Facile and Eco-Friendly Method for the Synthesis of Sulfonamide and Sulfonate Carboxylic Acid Derivatives—X-ray Structure, Hirshfeld Analysis and Spectroscopic Characterizations. Molecules. Retrieved from [Link]

• Lei, X., et al. (2024). Sulfonamides and sulfonate esters: Synthetic routes, proposed mechanisms, and crystallographic characterizations. European Journal of Chemistry. Retrieved from [Link]

• Kumar, S., et al. (2017). Antisolvent Crystallization of Poorly Water Soluble Drugs. International Journal of Pharmacy and Pharmaceutical Sciences. Retrieved from [Link]

• Archana, B., et al. (2023). Synthesis, crystal structure and Hirshfeld surface analysis of 5-methyl-1H-pyrazol-3-yl 4-nitrobenzenesulfonate at 90 K. IUCrData. Retrieved from [Link]

• Alım, Z., et al. (2012). Facile synthesis and characterization of novel pyrazole-sulfonamides and their inhibition effects on human carbonic anhydrase isoenzymes. Request PDF on ResearchGate. Retrieved from [Link]

• G, P., et al. (2023). Antiproliferative Activity of New Pyrazole-4-sulfonamide Derivatives: Synthesis and Biological Evaluation. PMC. Retrieved from [Link]

• Meierhoefer, M. A., et al. (2009). Preparation of 2‐(1‐phenyl‐1H‐pyrazol‐5‐yl)benzenesulfonamides from polylithiated C(α),N‐phenylhydrazones and methyl 2‐(aminosulfonyl)benzoate. Journal of Heterocyclic Chemistry. Retrieved from [Link]

• ResearchGate. (n.d.). General synthesis of N-(5-phenyl-1H-pyrazol-3-yl)benzenesulfonamide... Retrieved from [Link]

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• Asiri, A. M., et al. (2011). 4-(3-Methyl-5-phenyl-1H-pyrazol-1-yl)benzenesulfonamide. ResearchGate. Retrieved from [Link]

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• Delgado, D. R., et al. (2024). Thermodynamic Assessment of the Pyrazinamide Dissolution Process in Some Organic Solvents. Molecules. Retrieved from [Link]

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Application Notes and Protocols for Thin-Layer Chromatography (TLC) of Sulfapyrazoles

Introduction: The Strategic Role of TLC in Sulfapyrazole Analysis

Sulfapyrazoles, a subclass of sulfonamide antibiotics characterized by a pyrazole moiety, are crucial in both human and veterinary medicine. Their analysis is paramount for ensuring pharmaceutical quality, monitoring residues in food products, and supporting drug development efforts. Thin-layer chromatography (TLC) stands out as a powerful, versatile, and cost-effective analytical technique for these purposes.[1][2] Its simplicity and speed make it an invaluable tool for rapid screening, purity assessment, and reaction monitoring, complementing more complex methods like high-performance liquid chromatography (HPLC).[3]

This guide provides a comprehensive overview of the principles and practices for developing robust TLC methods for sulfapyrazole analysis, with a primary focus on the critical selection of the mobile phase. We will delve into the chemical rationale behind solvent choice, provide detailed experimental protocols, and offer practical insights to empower researchers, scientists, and drug development professionals in their analytical endeavors.

Pillar 1: The Science of Separation - Mobile Phase Selection

The separation of compounds in TLC is governed by the partitioning of the analyte between the stationary phase (typically polar silica gel) and the mobile phase.[4][5] The choice of the mobile phase is the most critical factor in achieving optimal separation of sulfapyrazoles.[4] The ideal mobile phase will move the sulfapyrazole spots to the middle third of the plate, with Retention Factor (Rf) values ideally between 0.3 and 0.7, ensuring clear separation from impurities and other components.[4]

The Polarity Principle

The fundamental principle guiding mobile phase selection is "like dissolves like." Since sulfapyrazoles are moderately polar compounds, the mobile phase should have a polarity that is sufficient to move the analytes up the polar silica gel plate but not so high that all components travel with the solvent front, resulting in poor separation. A mobile phase that is too non-polar will result in the sulfapyrazoles remaining at the baseline.[4][5]

The Influence of pH on Sulfapyrazole Migration

Sulfapyrazoles are amphoteric molecules, meaning they possess both acidic and basic functional groups. The sulfonamide group imparts acidic character, while the amino group on the benzene ring is basic.[6] The ionization state of these groups, which is dictated by the pH of the mobile phase, significantly impacts their interaction with the polar stationary phase and thus their migration.

• Acidic Mobile Phase: Adding a small amount of a volatile acid like acetic acid or formic acid to the mobile phase can suppress the ionization of the acidic sulfonamide group. This makes the sulfapyrazole molecule less polar, reducing its affinity for the silica gel and leading to a higher Rf value.

• Basic Mobile Phase: Conversely, adding a volatile base such as ammonia or triethylamine will deprotonate the acidic sulfonamide group, forming an anionic species.[7] This highly polar ion will have a strong affinity for the stationary phase, resulting in a lower Rf value. The basic additive can also help to reduce tailing of basic compounds by competing with them for active sites on the silica gel.[7]

Therefore, the judicious addition of acidic or basic modifiers to the mobile phase is a powerful tool for optimizing the separation of sulfapyrazoles and other sulfonamides.

Pillar 2: Validated Protocols for Sulfapyrazole TLC

This section provides a step-by-step methodology for the TLC analysis of sulfapyrazoles. Adherence to these protocols will ensure reproducible and reliable results. The entire workflow is also visualized in the diagram below.

Caption: Workflow for TLC Analysis of Sulfapyrazoles.

Experimental Protocol

1. Materials and Reagents:

• Stationary Phase: Pre-coated silica gel 60 F254 TLC plates.

• Sulfapyrazole Standard: Analytical grade sulfapyrazole.

• Solvents: HPLC grade solvents for the mobile phase (e.g., chloroform, n-butanol, methanol, dichloromethane, ammonia solution).

• Visualization Reagents: As required (e.g., fluorescamine, iodine, p-anisaldehyde).

2. Plate Preparation:

• Activate the silica gel plate by heating it in an oven at 110°C for 30 minutes to remove adsorbed water.[8]

• Allow the plate to cool to room temperature in a desiccator before use.

3. Sample and Standard Preparation:

• Prepare a stock solution of the sulfapyrazole standard in methanol (e.g., 1 mg/mL).

• Prepare working solutions by diluting the stock solution with methanol to the desired concentration (e.g., 0.1 mg/mL).

• Dissolve or extract the sample containing sulfapyrazole in methanol to a similar concentration.

4. Spotting:

• Using a pencil, gently draw a baseline approximately 1 cm from the bottom of the TLC plate.

• Using a capillary tube or micropipette, apply small spots (1-2 µL) of the sample and standard solutions onto the baseline, ensuring a distance of at least 1 cm between spots.

5. Mobile Phase Preparation and Chromatogram Development:

• Prepare the chosen mobile phase mixture (see Table 1 for examples). For reproducible results, it is crucial to use a filter paper to saturate the TLC chamber with the mobile phase vapor for at least 30 minutes before placing the plate inside.[8]

• Pour the mobile phase into the TLC chamber to a depth of about 0.5 cm.

• Carefully place the spotted TLC plate into the chamber, ensuring the baseline is above the solvent level.

• Allow the mobile phase to ascend the plate by capillary action until it reaches approximately 1 cm from the top of the plate.

• Remove the plate from the chamber and immediately mark the solvent front with a pencil.

6. Drying:

• Dry the developed plate in a fume hood to completely evaporate the mobile phase solvents. Gentle heating with a heat gun may be used if necessary, but care should be taken not to degrade the analyte.

7. Visualization:

• UV Light: Examine the dried plate under short-wave (254 nm) UV light. Many sulfonamides will appear as dark spots against a fluorescent background.[9][10] Circle the spots with a pencil.

• Iodine Vapor: Place the plate in a sealed chamber containing a few crystals of iodine. Brown spots will appear for many organic compounds.[9][10][11] This method is generally non-destructive, and the spots will fade over time.

• Fluorescamine Spray: Prepare a 0.1 mg/mL solution of fluorescamine in acetone.[12] Spray the plate evenly with the solution. Sulfonamides will appear as fluorescent yellow-green spots under long-wave (366 nm) UV light.[13]

• p-Anisaldehyde Stain: Prepare the stain by mixing 135 mL of ethanol, 5 mL of concentrated sulfuric acid, 1.5 mL of glacial acetic acid, and 3.7 mL of p-anisaldehyde.[9] Dip or spray the plate and then gently heat with a heat gun until colored spots appear.[14][15][16]

8. Documentation and Analysis:

• Photograph or scan the visualized plate for a permanent record.

• Calculate the Rf value for each spot using the following formula:

  • Rf = (Distance traveled by the spot) / (Distance traveled by the solvent front)

Pillar 3: Data and Mobile Phase Systems

The selection of an appropriate mobile phase is often empirical and may require some optimization. The following table provides several reported mobile phase systems for the separation of sulfonamides on silica gel plates. These serve as excellent starting points for developing a method for sulfapyrazoles.

Mobile Phase Composition (v/v/v)	Target Analytes	Observed Rf Values	Reference
Chloroform : n-Butanol (9:1)	Five Sulfonamides	Not specified for individual compounds, but good separation reported.	[13]
Dichloromethane : Methanol : Ammonia (5:1:0.25)	Six Sulfonamides	Sulfamethoxazole Rf ≈ 0.46	[17]
Chloroform : n-Heptane : Ethanol (3:3:3)	Sulfamethoxazole, Trimethoprim	Not specified	[18]
Chloroform : Methanol (89:11)	Sulfadimidine, Sulfadiazine, Sulfaguanidine	Good separation reported.	[18][19]
Chloroform : n-Butanol : Acetone (6:1.5:2)	Sulphadoxine	Rf ≈ 0.75	[20]

Note on Method Validation: For use in quality control or regulated environments, the developed TLC method should be validated according to ICH guidelines (Q2(R2)), assessing parameters such as specificity, linearity, accuracy, precision, and robustness.[20][21][22]

Conclusion and Future Perspectives

Thin-layer chromatography is a highly effective and accessible technique for the analysis of sulfapyrazoles. The key to a successful separation lies in the rational selection and optimization of the mobile phase, with careful consideration of solvent polarity and pH. The protocols and mobile phase systems presented in this guide provide a solid foundation for researchers to develop and validate their own robust TLC methods for sulfapyrazoles. The continued development of HPTLC (High-Performance Thin-Layer Chromatography) offers even greater resolution and quantitative accuracy, further solidifying the role of planar chromatography in modern pharmaceutical analysis.[1]

References

• Oreate AI Blog. (2026, January 15). Unlocking the Secrets of Anisaldehyde Staining in TLC. Available at: [Link]

• University of California, Davis. (n.d.). TLC Stains. Available at: [Link]

• Study on the Rapid Limit Test for Six Sulfonamide Residues in Food Based on the TLC-SERS Method. (2024, August 22). PMC. Available at: [Link]

• University of Rochester. (n.d.). Magic Formulas: TLC Stains. Available at: [Link]

• p-anisaldehyde staining a TLC plate. (2014, August 27). YouTube. Available at: [Link]

• TLC of Sulfonamides | Request PDF. (n.d.). ResearchGate. Available at: [Link]

• Chemistry LibreTexts. (2022, April 7). 2.3F: Visualizing TLC Plates. Available at: [Link]

• A rapid thin-layer chromatographic screening method for five sulfonamides in animal tissues. (n.d.). Wiley Online Library. Available at: [Link]

• Thin-layer chromatography of sulphonamides on silica gel G and polyamide layers by means of a polar mobile phase. (1975, March 26). PubMed. Available at: [Link]

• TLC Visualization Reagents Guide. (n.d.). Scribd. Available at: [Link]

• How to separate these sulfonamides with TLC. (2024, November 11). Reddit. Available at: [Link]

• Preparation of TLC spray reagents. (n.d.). Delloyd's Lab-Tech Chemistry resource. Available at: [Link]

• detection of sulfonamides in chicken muscle by thin layer chromatography. (2014, April 18). National Food Safety Authority. Available at: [Link]

• Thin Layer Chromatography. (2020, March). University of Wisconsin-La Crosse. Available at: [Link]

• Quantitative Thin Layer Chromatography of Amino Acids Using Fluorescamine Reagent. (n.d.). Journal of the AOAC. Available at: [Link]

• Chemistry LibreTexts. (2025, August 21). 5.7: Visualizing TLC Plates. Available at: [Link]

• HPTLC Method Development and Validation: An Overview. (n.d.). PharmaInfo. Available at: [Link]

• table 1 - colors of alkaloids visualized with sequence of spray reagents. (n.d.). Journal of Pharmaceutical Sciences. Available at: [Link]

• Thin Layer Chromatography (TLC). (n.d.). University of Toronto. Available at: [Link]

• Thin layer chromatography. (n.d.). David Watson, Pharmaceutical Analysis. Available at: [Link]

• Development and Validation of HPTLC Method for Estimation of Safinamide Mesylate in Bulk and in Tablet Dosage Form. (2025, August 7). ResearchGate. Available at: [Link]

• HPTLC method development and validation: Strategy to minimize methodological failures. (2012). Journal of Food and Drug Analysis, 20(4), 795-802. Available at: [Link]

• HPTLC (HIGH-PERFORMANCE THIN-LAYER CHROMATOGRAPHY): AN ENHANCED TECHNIQUE FOR SUBSTANCES SCREENING. (n.d.). IIP Series. Available at: [Link]

• CHEM 344 Thin Layer Chromatography. (n.d.). University of Massachusetts Lowell. Available at: [Link]

• Validated HPTLC Method for Simultaneous Analysis of Pyrimethamine and Sulphadoxine in Pharmaceutical Dosage Forms. (n.d.). ResearchGate. Available at: [Link]

• Applied Clinical Pharmacology and Toxicology. (2017, May 9). Gavin Publishers. Available at: [Link]

• ICH guideline Q2(R2) on validation of analytical procedures. (2022, March 31). European Medicines Agency (EMA). Available at: [Link]

• Determination of sulfonamides and trimethoprim in spiked water samples by solid-phase extraction and thin-layer chromatography. (2007, March 8). AKJournals. Available at: [Link]

• Application of Micellar Mobile Phase for Quantification of Sulfonamides in Medicated Feeds by HPLC-DAD. (2021, June 22). PMC. Available at: [Link]

• Development of a Thin Layer Chromatography Method for the Separation of Enantiomers Using Chiral Mobile Phase Additives. (2012, December 20). U.S. Department of Justice. Available at: [Link]

• Thin Layer Chromatography in Drug Analysis. (2022, February 16). Research and Reviews: A Journal of Pharmaceutical Science. Available at: [Link]

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Technical Notes & Optimization

Technical Support Center: Metabolic Stability of Pyrazole-Sulfonamides

Current Status: ● Operational Ticket Focus: Pyrazole-Sulfonamide Scaffold Optimization Assigned Specialist: Senior Application Scientist

Welcome to the Stability Optimization Hub

You have reached the Tier 3 Technical Support guide for medicinal chemists working with pyrazole-sulfonamide drug candidates (e.g., Celecoxib analogs). This scaffold is a privileged structure in kinase and COX-2 inhibition but frequently suffers from rapid clearance.

This guide is structured to diagnose where your molecule is failing (Phase I vs. Phase II metabolism) and provide structural modifications to extend half-life (

).

Module 1: Diagnostic Hub – Identify the Leak

Before synthesizing new analogs, you must isolate the metabolic mechanism. Use this logic flow to determine which Support Module requires your attention.

The Triage Workflow

Run your lead compound in both Liver Microsomes (LM) and Hepatocytes .

Observation	Diagnosis	Root Cause	Action
High Clearance in LM	Phase I Instability	CYP450-mediated oxidation (Hydroxylation, N-dealkylation).	Go to Module 2
Stable in LM, Unstable in Hepatocytes	Phase II Instability	Glucuronidation (UGT) or Sulfation.	Go to Module 3
Stable in Both, High In Vivo Clearance	Non-Metabolic	Renal clearance, biliary excretion, or plasma instability.	Check Plasma Protein Binding / Renal Clearance

Visualizing the Problem: Metabolic Soft Spots

The diagram below illustrates the common metabolic vulnerabilities of the pyrazole-sulfonamide scaffold.

Figure 1: Common metabolic soft spots on the pyrazole-sulfonamide scaffold. Note that alkyl side chains are primary targets for oxidation, while nitrogen atoms are targets for glucuronidation.

Module 2: Fixing Phase I Instability (Oxidation)

Issue: Your compound is rapidly degrading in liver microsomes (NADPH-dependent). Mechanism: Cytochrome P450 enzymes (likely CYP2C9 or CYP3A4) are abstracting hydrogen atoms from alkyl substituents.

Structural Modification Strategies

1. Fluorine Substitution (The "Teflon" Effect)

Replace metabolically labile C-H bonds with C-F bonds.

• Why it works: The C-F bond energy (approx. 116 kcal/mol) is significantly higher than the C-H bond (approx. 99 kcal/mol), making hydrogen abstraction kinetically unfavorable.

• Implementation:

  • Swap: Methyl (-CH₃)

    Trifluoromethyl (-CF₃) or Difluoromethyl (-CHF₂).

  • Block: Replace a phenyl ring hydrogen with Fluorine at the para position to block hydroxylation.

  • Caution: Adding -CF₃ increases Lipophilicity (LogP), which can sometimes increase CYP affinity. Monitor Lipophilic Ligand Efficiency (LLE).

2. Steric Shielding

Introduce steric bulk adjacent to the metabolic soft spot to prevent the heme iron of CYP450 from accessing the site.

• Implementation: If the sulfonamide phenyl ring is being hydroxylated, add a Chlorine or Methyl group at the ortho position.

3. Reducing Lipophilicity (LogD)

CYP enzymes generally prefer lipophilic substrates.

• Target: Aim for LogD

  between 1 and 3.

• Implementation: Introduce polar heteroatoms (e.g., Pyridine nitrogen) into the aryl rings attached to the pyrazole.

Protocol: Microsomal Stability Assay

Use this protocol to validate your design changes.

• Preparation: Prepare 1 µM test compound in phosphate buffer (pH 7.4) containing 0.5 mg/mL liver microsomes.

• Initiation: Pre-incubate at 37°C for 5 min. Start reaction by adding NADPH (1 mM final).

• Sampling: Aliquot 50 µL at t=0, 5, 15, 30, and 60 min.

• Quenching: Immediately add 150 µL ice-cold Acetonitrile (containing internal standard) to precipitate proteins.

• Analysis: Centrifuge (4000g, 20 min). Analyze supernatant via LC-MS/MS.

• Calculation: Plot ln(% remaining) vs. time. The slope

  gives .

Module 3: Fixing Phase II Instability (Glucuronidation)

Issue: Compound is stable in microsomes but degrades in hepatocytes (or in vivo). Mechanism: UGT enzymes are conjugating Glucuronic Acid to the sulfonamide nitrogen (

) or the pyrazole nitrogen.

Structural Modification Strategies

1. Steric Hindrance at the Sulfonamide

Direct N-glucuronidation of primary sulfonamides is a common clearance pathway.

• Fix: Introduce a substituent on the aromatic ring ortho to the sulfonamide group.

• Effect: This twists the sulfonamide out of planarity or physically blocks the UGT active site approach.

2. Electronic Modulation (pKa Adjustment)

Glucuronidation is a nucleophilic attack by the drug on the cofactor UDPGA.

• Fix: Reduce the nucleophilicity of the sulfonamide nitrogen.

• Implementation: Add electron-withdrawing groups (EWGs) like Fluorine or Cyano to the phenyl ring. This lowers the pKa, stabilizing the anion but making the neutral nitrogen less nucleophilic.

3. Scaffold Hopping (Bioisosteres)

If the sulfonamide itself is the liability and cannot be stabilized:

• Swap: Replace

  with a Methylsulfone ( ).

  • Trade-off: You lose the H-bond donor capability. Ensure the target protein does not strictly require it.

Protocol: Hepatocyte Stability Assay

Microsomes lack the cytosolic cofactors for Phase II. You must use whole cells.

• Thawing: Thaw cryopreserved hepatocytes (Human/Rat) using high-viability medium (e.g., InVitroGRO). Viability must be >75%.

• Incubation: Dilute cells to

  cells/mL. Add test compound (1 µM).

• Timepoints: 0, 30, 60, 120, 240 min at 37°C / 5% CO₂.

• Analysis: Quench with ACN, centrifuge, and analyze via LC-MS/MS. Look for metabolites with +176 Da mass shift (Glucuronide).

Module 4: The Optimization Workflow

Use this decision matrix to guide your iterative design cycles.

Figure 2: Iterative optimization cycle based on Metabolite Identification (MetID).

Frequently Asked Questions (FAQ)

Q: I replaced a methyl group with a -CF3, but metabolic stability got worse. Why? A: While C-F bonds block oxidation at that specific carbon, the -CF3 group significantly increases lipophilicity (LogP). This can increase the compound's affinity for the CYP enzyme active site, causing "metabolic switching" where the enzyme simply attacks a different, previously stable part of the molecule. Solution: Balance the Lipophilicity by adding a polar group elsewhere.

Q: Can I use Deuterium to improve stability? A: Yes, the Kinetic Isotope Effect (KIE) can improve stability if C-H bond breakage is the rate-determining step (RDS). However, in pyrazole-sulfonamides, CYP binding is often the RDS. Deuteration is a valid strategy (e.g., Deutetrabenazine), but Fluorination is generally more robust for early-stage discovery.

Q: My compound shows two peaks with +176 Da mass shift. What is happening? A: You likely have regio-isomeric glucuronides. Pyrazoles with an unsubstituted Nitrogen (NH) can be glucuronidated, as can the primary sulfonamide (

). You need to determine which site is reacting to block it effectively.

References

• Di, L., & Kerns, E. H. (2016). Drug-Like Properties: Concepts, Structure Design and Methods. Elsevier. (Chapter on Metabolic Stability and CYP inhibition).

• Penning, T. D., et al. (1997). Synthesis and biological evaluation of the 1,5-diarylpyrazole class of cyclooxygenase-2 inhibitors: identification of 4-[5-(4-methylphenyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl]benzenesulfonamide (celecoxib). Journal of Medicinal Chemistry, 40(9), 1347-1365. Link

• Meanwell, N. A. (2018). Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. Journal of Medicinal Chemistry, 61(14), 5822–5880. Link

• Paulson, S. K., et al. (2000). Pharmacokinetics of celecoxib after oral administration in dogs and humans: effect of food and site of absorption. Journal of Pharmacology and Experimental Therapeutics, 297(2), 638-645. Link

• Lassila, T., et al. (2015). The role of UGTs in the metabolism of sulfonamides. Drug Metabolism and Disposition, 43(10), 1476-1486.

Recrystallization solvent selection for sulfapyrazole compounds

Technical Support Center: Recrystallization of Sulfapyrazole Compounds

Introduction: The Sulfapyrazole Challenge

Welcome to the Technical Support Center. This guide addresses the purification of sulfapyrazole-class antibiotics (e.g., Sulfaphenazole, Sulfazamet).

The Core Challenge: Sulfapyrazoles are amphoteric sulfonamides containing a pyrazole ring. They exhibit complex solubility profiles due to the acidic sulfonamide proton (

) and the basic pyrazole nitrogen ( ). Successful recrystallization requires balancing these ionization states against the hydrophobic nature of the phenyl/pyrazole rings. Common failure modes include "oiling out" (liquid-liquid phase separation), solvate formation, and uncontrolled polymorphism.

Solvent Selection Strategy

The choice of solvent dictates yield, purity, and polymorphic form.[1] Sulfapyrazoles generally follow a "polar-organic" solubility trend.

Solvent Screening Logic

Do not rely on random screening. Use the Dielectric/Polarity Balance method. The solvent must disrupt the strong intermolecular hydrogen bonding of the sulfonamide dimer while accommodating the hydrophobic pyrazole ring.

Table 1: Recommended Solvent Systems for Sulfapyrazoles

Solvent Class	Specific Solvents	Role	Notes
Primary (Good)	Acetone	High Solubility	Excellent for thermal recrystallization. Risk of rapid evaporation.
Primary (Good)	Ethanol (EtOH)	Mod. Solubility	Preferred for pharmaceutical use (Class 3). Slower evaporation allows better crystal growth.
Primary (Good)	Methanol (MeOH)	High Solubility	Good for initial dissolution; often requires water as antisolvent.
Antisolvent	Water	Low Solubility	Drastically reduces solubility. Warning: Fast addition causes oiling out.
Antisolvent	Diethyl Ether	Very Low Solubility	Used for non-polar impurity removal or as a crash-out antisolvent (low yield control).
Specialty	DMSO / DMF	Very High Solubility	Avoid for recrystallization unless necessary; difficult to remove (high BP).

Workflow: Solvent Screening Decision Tree

Figure 1: Logic flow for determining the primary solvent. If the compound is soluble at RT, the solvent is too strong. If insoluble at boiling, it is too weak.

Troubleshooting Guides (FAQs)

Q1: My product is "oiling out" (forming a sticky gum) instead of crystallizing. How do I fix this?

Diagnosis: Oiling out occurs when the solution undergoes Liquid-Liquid Phase Separation (LLPS) before it crosses the crystallization boundary. This happens when the melting point of the solvated compound drops below the boiling point of the solvent mixture, often due to impurities or excessively fast antisolvent addition.

Immediate Fix (The "Back-Step" Protocol):

• Reheat: Return the mixture to a boil until the oil redissolves.

• Add Good Solvent: Add a small volume (5-10%) of the primary solvent (e.g., Ethanol) to shift the composition away from the "oiling" region.

• Seed: Cool the solution slightly (to metastable zone) and add pure seed crystals.

• Slow Cool: Insulate the flask to ensure cooling takes >2 hours.

Preventative Measure: Ensure the temperature of the antisolvent (water) is close to boiling when added. Adding cold water to a hot organic solution creates local shock-cooling, instantly triggering oil formation.

Q2: I am seeing different crystal shapes (needles vs. plates). Does this matter?

Diagnosis: Yes, this indicates Polymorphism . Sulfapyrazoles (like Sulfaphenazole) are prone to polymorphism.

• Needles: Often formed from fast cooling or alcohols (Kinetic form). Harder to filter; traps mother liquor.

• Plates/Prisms: Often formed from slow evaporation or Acetone/Water (Thermodynamic form). Preferred for filtration and flowability.

Action: If you need a consistent form for regulatory reasons, lock your cooling rate and solvent ratio. Use DSC (Differential Scanning Calorimetry) to confirm the melting point matches the desired polymorph.

Q3: The yield is very low (<50%).

Diagnosis: The compound is too soluble in the mother liquor. Action:

• Lower Final Temp: Cool to -10°C or -20°C.

• pH Adjustment (Isoelectric Point): Sulfapyrazoles are least soluble at their isoelectric point (typically pH 4-5).

  • Protocol: After cooling, check pH. If the solution is too acidic or basic, adjust carefully to pH ~4.5 with dilute HCl or NaOH to force precipitation.

Detailed Experimental Protocols

Protocol A: Standard Thermal Recrystallization (Ethanol/Water)

Best for: Routine purification of crude material (purity >85%).

• Dissolution: Place 1.0 g of crude Sulfapyrazole in a flask. Add Ethanol (95%) dropwise while heating to reflux. Stop exactly when the solid dissolves.

  • Note: If colored impurities persist, add activated carbon, boil for 5 mins, and hot filter.

• Nucleation: Remove from heat. Add warm water (approx. 60°C) dropwise until a faint, persistent turbidity (cloudiness) appears.

• Clarification: Add 1-2 drops of Ethanol to clear the turbidity. The solution is now saturated.[2][3]

• Crystallization: Cap the flask and allow it to cool to room temperature undisturbed (approx. 2 hours). Then move to an ice bath (0-4°C) for 1 hour.

• Filtration: Vacuum filter. Wash the cake with cold 50% EtOH/Water.

Protocol B: Oiling Out Recovery Workflow

Best for: "Gummy" products or failed Protocol A attempts.

Figure 2: Recovery mechanism for oiled-out reactions. The critical step is adding more 'good' solvent to exit the liquid-liquid phase separation region.

References

• Cayman Chemical. (2022). Sulfaphenazole Product Information & Solubility Data. Link

• Mettler Toledo. (2024). Recrystallization Guide: Solvents and Oiling Out Mechanisms. Link

• BenchChem. (2025).[4][5] Technical Support: Crystallinity of Sulfonamide Compounds. Link

• Royal Society of Chemistry (RSC). (2001). Crystal chemistry and solvent effects in polymorphic systems: Sulfathiazole. J. Chem. Soc., Faraday Trans. Link

• Sigma-Aldrich. (2024). Sulfaphenazole Safety Data Sheet and Properties. Link

Disclaimer: These protocols are for research use only. Always consult the Safety Data Sheet (SDS) for specific chemical hazards before handling.

Sources

• 1. fileserver-az.core.ac.uk [fileserver-az.core.ac.uk]
• 2. science.uct.ac.za [science.uct.ac.za]
• 3. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

Sulfapyrazoles as Potent Inhibitors of Human Carbonic Anhydrases: A Comparative Guide

In the landscape of drug discovery, the pursuit of selective and potent enzyme inhibitors remains a cornerstone of therapeutic advancement. Among the myriad of targets, human carbonic anhydrases (hCAs) have emerged as critical players in a range of physiological and pathological processes. This guide provides an in-depth comparison of the inhibitory activity, represented by IC50 values, of sulfapyrazole derivatives against key hCA isozymes: the ubiquitous cytosolic forms hCA I and II, and the tumor-associated transmembrane isozymes hCA IX and XII. This analysis is grounded in experimental data from peer-reviewed studies and offers insights into the structural features driving isoform selectivity, a crucial aspect in the design of targeted therapeutics with minimal off-target effects.

Carbonic anhydrases are a family of zinc-containing metalloenzymes that catalyze the reversible hydration of carbon dioxide to bicarbonate and a proton.[1] This seemingly simple reaction is fundamental to processes such as pH regulation, CO2 transport, and electrolyte balance.[1] While hCA I and II are abundantly expressed in various tissues, the overexpression of hCA IX and XII is a hallmark of many hypoxic tumors, where they contribute to the acidic tumor microenvironment, promoting cancer progression and metastasis.[1][2] Consequently, the selective inhibition of these tumor-associated isoforms is a validated strategy for the development of novel anticancer agents.[3][4] Sulfonamides, a well-established class of CA inhibitors, serve as a foundational scaffold for the design of potent and selective inhibitors, with the sulfapyrazole moiety being a promising structural motif.[1][5]

Comparative Inhibitory Activity of Sulfapyrazole Derivatives

The inhibitory potency of a compound is quantified by its half-maximal inhibitory concentration (IC50), which represents the concentration of the inhibitor required to reduce the enzyme's activity by 50%. A lower IC50 value indicates a more potent inhibitor. The following tables summarize the IC50 values of various sulfapyrazole and related sulfonamide derivatives against hCA I, II, IX, and XII, as reported in the scientific literature. It is important to note that direct comparisons between studies should be made with caution due to potential variations in experimental conditions.

Compound/Derivative	hCA I (IC50/Ki in µM)	hCA II (IC50/Ki in µM)	hCA IX (IC50/Ki in µM)	hCA XII (IC50/Ki in µM)	Reference
Acetazolamide (AAZ) - Standard	>10	0.012 - 0.281	0.025 - 0.06	0.005 - 0.117	[6][7][8]
Sulfapyrazole Derivative 4a	-	-	0.06	-	[6]
Sulfapyrazole Derivative 4e	-	-	0.07	-	[6]
Sulfapyrazole Derivative 5b	-	-	-	-	[6]
Sulfapyrazole Derivative 5e	-	-	0.04	-	[6]
Sulfapyrazole Derivative 6c	-	-	0.07	-	[6]
Pyrazole-based Benzenesulfonamide 4g	-	-	-	0.12	[9]
Pyrazole-based Benzenesulfonamide 4j	-	-	0.15	-	[9]
Pyrazole-based Benzenesulfonamide 4k	-	0.24	-	-	[9]
N-n-octyl-substituted N-carbamimidoylbenzenesulfonamide	>100	>100	0.168	0.672	[10]
N-p-methylbenzyl-substituted N-carbamimidoylbenzenesulfonamide	>100	>100	0.921	0.335	[10]

Note: Some studies report the inhibition constant (Ki) instead of IC50. While related, these values are not directly interchangeable but both reflect inhibitory potency. The table includes a mix of sulfapyrazoles and other pyrazole-containing sulfonamides to provide a broader context.

The data clearly demonstrates that modifications to the sulfapyrazole scaffold can lead to highly potent and, in some cases, isoform-selective inhibitors. For instance, several derivatives exhibit nanomolar to sub-micromolar inhibitory activity against the cancer-related isoforms hCA IX and XII.[6][9] Notably, some compounds show significant selectivity for the tumor-associated isoforms over the ubiquitous hCA I and II, a desirable characteristic for minimizing potential side effects.[10]

The Scientific Rationale: Mechanism of Inhibition and Isoform Selectivity

The inhibitory action of sulfonamides against carbonic anhydrases is well-understood. The deprotonated sulfonamide group (SO2NH-) coordinates directly to the zinc ion in the enzyme's active site, displacing a zinc-bound water molecule or hydroxide ion that is essential for catalysis.[4] This interaction effectively blocks the enzyme's ability to hydrate carbon dioxide.

Caption: Mechanism of Carbonic Anhydrase Inhibition by Sulfonamides.

Isoform selectivity is primarily governed by the interactions of the inhibitor's "tail" – the portion of the molecule extending away from the zinc-binding sulfonamide group – with the amino acid residues lining the active site cavity. These residues differ between the various hCA isoforms, creating unique pockets and surfaces that can be exploited for the design of selective inhibitors. For instance, the active site of hCA II is more open than that of hCA I, while the entrances to the active sites of the transmembrane isoforms IX and XII possess distinct characteristics that can be targeted by appropriately designed molecules.

Experimental Protocol: Stopped-Flow CO2 Hydration Assay

The determination of IC50 values for carbonic anhydrase inhibitors is most accurately performed using a stopped-flow spectrophotometry technique.[11][12] This method allows for the measurement of the initial rates of the rapid, enzyme-catalyzed CO2 hydration reaction.[13]

Principle: The assay monitors the pH change resulting from the production of protons during CO2 hydration.[11] This is achieved by observing the absorbance change of a pH indicator, such as phenol red, at a specific wavelength.[11] The initial rate of this reaction is directly proportional to the enzyme's activity. By measuring the reaction rates at various inhibitor concentrations, an IC50 value can be determined.

Step-by-Step Methodology:

• Reagent Preparation:

  • Buffer Solution: Prepare a suitable buffer (e.g., 20 mM Tris-HCl) containing a pH indicator (e.g., 100 µM phenol red) and a salt (e.g., 100 mM NaClO4) to maintain ionic strength. The final pH should be adjusted to a physiological value (e.g., pH 7.4).

  • Enzyme Solution: Prepare a stock solution of the purified human carbonic anhydrase isozyme in the buffer solution. The final concentration will depend on the specific activity of the enzyme.

  • Inhibitor Solutions: Prepare a series of dilutions of the sulfapyrazole compound in a suitable solvent (e.g., DMSO) and then further dilute into the buffer solution.

  • CO2 Solution: Prepare a saturated solution of CO2 by bubbling CO2 gas into chilled, deionized water.[12]

• Stopped-Flow Instrument Setup:

  • Set the spectrophotometer to the wavelength of maximum absorbance change for the chosen pH indicator (e.g., 557 nm for phenol red).

  • Equilibrate the instrument's syringes and mixing chamber to the desired temperature (e.g., 25°C).

• Measurement of Uninhibited Enzyme Activity:

  • Load one syringe of the stopped-flow instrument with the enzyme solution and the other with the CO2-saturated water.

  • Rapidly mix the two solutions and record the change in absorbance over time. The initial linear portion of the curve represents the initial reaction rate.

• Measurement of Inhibited Enzyme Activity:

  • Pre-incubate the enzyme solution with various concentrations of the sulfapyrazole inhibitor for a specified period.

  • Load the enzyme-inhibitor mixture into one syringe and the CO2-saturated water into the other.

  • Perform the stopped-flow measurement as described in step 3.

• Data Analysis:

  • Calculate the initial reaction rates from the absorbance data.

  • Plot the percentage of enzyme inhibition versus the logarithm of the inhibitor concentration.

  • Fit the data to a suitable dose-response curve (e.g., a sigmoidal curve) to determine the IC50 value.

Caption: Experimental Workflow for IC50 Determination.

Conclusion and Future Directions

The comparative analysis of IC50 values reveals that sulfapyrazole-based compounds are a rich source of potent human carbonic anhydrase inhibitors. The modular nature of their synthesis allows for systematic structural modifications to optimize both potency and isoform selectivity. The development of inhibitors with high selectivity for the tumor-associated hCA IX and XII over the off-target cytosolic isoforms remains a key objective in the field of anticancer drug discovery. Future research will likely focus on leveraging structural biology insights and computational modeling to design next-generation sulfapyrazoles with enhanced therapeutic profiles. The robust and reproducible stopped-flow CO2 hydration assay will continue to be an indispensable tool in the rigorous evaluation of these novel drug candidates.

References

• Al-Rashida, M., et al. Insight on novel sulfamoylphenyl pyrazole derivatives as anticancer carbonic anhydrase inhibitors. Journal of Enzyme Inhibition and Medicinal Chemistry, 2022. Available from: [Link]

• Geronikaki, A., et al. Carbonic Anhydrase Inhibition with Sulfonamides Incorporating Pyrazole- and Pyridazinecarboxamide Moieties Provides Examples of Isoform-Selective Inhibitors. International Journal of Molecular Sciences, 2021. Available from: [Link]

• Khan, A., et al. Synthesis, characterization and biological evaluation of pyrazole-based benzene sulfonamides as inhibitors of human carbonic anhydrase II, IX and XII. RSC Advances, 2020. Available from: [Link]

• Alafeefy, A. M., et al. Inhibition of human carbonic anhydrase isozymes I, II, IX and XII with a new series of sulfonamides incorporating aroylhydrazone-,[6][9][11]triazolo[3,4-b][5][9][11]thiadiazinyl- or 2-(cyanophenylmethylene)-1,3,4-thiadiazol-3(2H)-yl moieties. Journal of Enzyme Inhibition and Medicinal Chemistry, 2015. Available from: [Link]

• Forster, R. E., et al. Comparison of 18O exchange and pH stop-flow assays for carbonic anhydrase. Journal of Applied Physiology, 1982. Available from: [Link]

• Auctores Journals. A review on Carbonic Anhydrase IX and XII Inhibitors. Available from: [Link]

• Kim, H., et al. A Colorimetric CO2 Hydration Assay for Facile, Accurate, and Precise Determination of Carbonic Anhydrase Activity. International Journal of Molecular Sciences, 2022. Available from: [Link]

• Angeli, A., et al. Investigation of Pyrazoline-Based Aromatic Sulfamates as Carbonic Anhydrase Isoforms I, II, IX, and XII Inhibitors. Molecules, 2022. Available from: [Link]

• Bua, S., et al. Synthesis and Human Carbonic Anhydrase I, II, IX, and XII Inhibition Studies of Sulphonamides Incorporating Mono-, Bi- and Tricyclic Imide Moieties. Molecules, 2021. Available from: [Link]

• Geronikaki, A., et al. Carbonic Anhydrase Inhibition with Sulfonamides Incorporating Pyrazole- and Pyridazinecarboxamide Moieties Provides Examples of Isoform-Selective Inhibitors. Semantic Scholar, 2021. Available from: [Link]

• Kazoka, H., et al. Inhibition Studies on Carbonic Anhydrase Isoforms I, II, IX, and XII with a Series of Sulfaguanidines. ChemMedChem, 2023. Available from: [Link]

• Geers, C., & Gros, G. A Novel Stopped-Flow Assay for Quantitating Carbonic-Anhydrase Activity and Assessing Red-Blood-Cell Hemolysis. Biophysical Journal, 2017. Available from: [Link]

• ResearchGate. IC 50 Values of Molecules that Inhibit hCA I and II Isoenzymes. Available from: [Link]

• Al-Rashida, M., et al. Sulfa Drugs as Inhibitors of Carbonic Anhydrase: New Targets for the Old Drugs. Bioinorganic Chemistry and Applications, 2013. Available from: [Link]

• Khalifah, R. G. The carbon dioxide hydration activity of carbonic anhydrase. I. Stop-flow kinetic studies on the native human isoenzymes B and C. The Journal of Biological Chemistry, 1971. Available from: [Link]

• Nocentini, A., et al. Investigation on Human Carbonic Anhydrase IX and XII Inhibitory Activity and A549 Antiproliferative Activity of a New. Pharmaceuticals, 2025. Available from: [Link]

• Angeli, A., et al. Five-Membered Heterocyclic Sulfonamides as Carbonic Anhydrase Inhibitors. Molecules, 2023. Available from: [Link]

• Eldehna, W. M., et al. New Sulfamethoxazole Derivatives as Selective Carbonic Anhydrase IX and XII Inhibitors: Design, Synthesis, Cytotoxic Activity and Molecular Modeling. Molecules, 2022. Available from: [Link]

• Williams, J. L., et al. Selective Carbonic Anhydrase IX and XII Inhibitors Based Around a Functionalized Coumarin Scaffold. ChemRxiv, 2021. Available from: [Link]

• Jo, M., et al. 4-Substituted Pyridine-3-Sulfonamides as Carbonic Anhydrase Inhibitors Modified by Click Tailing: Synthesis, Activity, and Docking Studies. Molecules, 2025. Available from: [Link]

• Angeli, A., et al. Pyrazolo[4,3-c]pyridine Sulfonamides as Carbonic Anhydrase Inhibitors: Synthesis, Biological and In Silico Studies. International Journal of Molecular Sciences, 2022. Available from: [Link]

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• 3. chemrxiv.org [chemrxiv.org]
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• 9. Synthesis, characterization and biological evaluation of pyrazole-based benzene sulfonamides as inhibitors of human carbonic anhydrase II, IX and XII - RSC Advances (RSC Publishing) [pubs.rsc.org]
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Pharmacokinetics of N-(1H-pyrazol-5-yl)benzenesulfonamide Derivatives: A Comparative Guide

Executive Summary

The compound N-(1H-pyrazol-5-yl)benzenesulfonamide represents a critical chemical scaffold in medicinal chemistry, serving as the core structure for a class of potent inhibitors targeting Carbonic Anhydrase (CA) and Cyclin-Dependent Kinases (CDKs) . While the unsubstituted molecule is primarily used as a chemical probe or synthetic intermediate, its pharmacological profile is best understood through its clinically relevant derivatives, such as Sulfaphenazole (a specific CYP2C9 inhibitor) and Celecoxib (a COX-2 inhibitor with a related pyrazole-sulfonamide core).

This guide provides an in-depth technical analysis of the pharmacokinetic (PK) parameters of this scaffold class, comparing the core probe's theoretical properties with the in vivo performance of its established drug derivatives. It is designed for researchers optimizing lead compounds in this series.

Compound Profile & Structural Context[1][2][3][4][5]

The N-(1H-pyrazol-5-yl)benzenesulfonamide scaffold consists of a benzenesulfonamide group attached to the 5-position of a pyrazole ring. This specific arrangement is crucial for biological activity:

• Sulfonamide Moiety: Acts as a Zinc-Binding Group (ZBG) in Carbonic Anhydrase enzymes.

• Pyrazole Ring: Provides a rigid linker that can be substituted to tune selectivity (e.g., adding a phenyl group at position 1 creates Sulfaphenazole).

Structural Comparison

Feature	Core Scaffold	Sulfaphenazole (Derivative)	Celecoxib (Analogue)
Chemical Name	N-(1H-pyrazol-5-yl)benzenesulfonamide	4-amino-N-(1-phenyl-1H-pyrazol-5-yl)benzenesulfonamide	4-[5-(4-methylphenyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl]benzenesulfonamide
Primary Target	Carbonic Anhydrase (Pan-isoform)	CYP2C9 (Inhibitor), Antibacterial	COX-2 (Selective)
Key Substituents	None (Unsubstituted)	4-amino (benzene), 1-phenyl (pyrazole)	1-phenyl, 3-CF3, 5-tolyl
Role	Chemical Probe / Fragment	Drug / CYP Probe	Drug (NSAID)

In Vivo Pharmacokinetic Parameters

Since the unsubstituted core is rarely administered as a standalone drug in humans due to rapid metabolism and lack of isoform selectivity, the following data contrasts the theoretical/preclinical profile of the scaffold with the clinical profile of its most direct derivative, Sulfaphenazole.

Comparative PK Data (Rat & Human Models)

Parameter	N-(1H-pyrazol-5-yl)benzenesulfonamide (Scaffold) *	Sulfaphenazole (Derivative)	Acetazolamide (Reference CAI)
Bioavailability (F)	Moderate (~50-60% predicted)	High (>85%)	>90%
Tmax (Time to Peak)	0.5 - 1.0 h (Rat, IP)	2 - 4 h (Human, Oral)	1 - 2 h (Human, Oral)
Cmax (Peak Conc.)	Dose-dependent (Linear)	~20 µg/mL (500 mg dose)	12-27 µg/mL (500 mg dose)
Half-life (t1/2)	Short (< 2 h est.)	10.0 ± 2.5 h	4 - 6 h
Volume of Dist. (Vd)	Low (0.2 - 0.4 L/kg)	0.15 - 0.20 L/kg	0.2 L/kg
Plasma Binding	Low-Moderate	High (>95%)	High (70-90% to RBCs)
Clearance (CL)	Renal & Metabolic	Hepatic (CYP2C9 inhibition)	Renal (Active secretion)

*Note: Scaffold data is based on preclinical fragment screening and predicted ADMET properties. Sulfaphenazole data represents the optimized "drug-like" behavior of this class.

Key Mechanistic Insights

• Absorption: The sulfonamide group ensures good water solubility, leading to rapid absorption (Tmax < 2h) for the entire class.

• Distribution: Unsubstituted sulfonamides (like the scaffold and Acetazolamide) bind heavily to Carbonic Anhydrase in Red Blood Cells (RBCs), creating a "sink" effect that can prolong apparent half-life despite rapid clearance.

• Metabolism: The pyrazole ring is a primary site for oxidation. In Sulfaphenazole, the N-phenyl group blocks one oxidation site, extending half-life. The unsubstituted scaffold is more vulnerable to rapid metabolic clearance.

Mechanism of Action & Signaling Pathways

The biological activity of this scaffold depends heavily on its substitution pattern. The core unsubstituted molecule acts primarily as a Carbonic Anhydrase Inhibitor (CAI) .

Pathway Visualization (DOT Diagram)

Caption: Dual mechanism potential of the scaffold. The primary pathway (Solid Blue) involves Zinc chelation in Carbonic Anhydrase. The secondary pathway (Dashed) is prominent in N-substituted derivatives like Sulfaphenazole which inhibit CYP2C9.

Experimental Protocol: In Vivo PK Assessment

To validate the PK parameters of this scaffold or a new derivative, use the following self-validating LC-MS/MS protocol.

Step 1: Formulation & Administration

• Vehicle: 5% DMSO / 40% PEG400 / 55% Saline (Solubility is often poor; PEG improves stability).

• Dose: 5 mg/kg (IV) and 10 mg/kg (PO) in Wistar rats.

• Control: Sulfaphenazole (10 mg/kg) as a positive control for CYP interactions.

Step 2: Sample Collection

• Timepoints: Pre-dose, 0.08, 0.25, 0.5, 1, 2, 4, 8, 12, 24 h.

• Matrix: Plasma (centrifuged at 4°C) and Red Blood Cells (RBCs) .

  • Critical Step: Because this scaffold binds CA in RBCs, analyzing plasma alone will underestimate total exposure. Lyse RBCs and analyze separately to calculate the RBC/Plasma partition ratio.

Step 3: Bioanalysis (LC-MS/MS)

• Column: C18 Reverse Phase (e.g., Waters XBridge, 3.5 µm).

• Mobile Phase: Gradient Acetonitrile / Water + 0.1% Formic Acid.

• Transition (MRM):

  • Parent: [M+H]+ m/z 224.0 → Fragment m/z 156.0 (Sulfonamide loss).

  • Internal Standard: Tolbutamide or Deuterated Analog.

Step 4: Data Calculation

• Calculate AUC(0-inf) using the Linear Trapezoidal method.

• Bioavailability (F%) = (AUC_oral / Dose_oral) / (AUC_iv / Dose_iv) × 100.

References

• Supuran, C. T. (2008). Carbonic anhydrases: novel therapeutic applications for inhibitors and activators. Nature Reviews Drug Discovery. Link

• Miners, J. O., & Birkett, D. J. (1998). Cytochrome P4502C9: an enzyme of major importance in human drug metabolism. British Journal of Clinical Pharmacology. Link

• PubChem Compound Summary. (2025). N-(1-methyl-1H-pyrazol-5-yl)benzenesulfonamide (CAS 4118-98-3). National Center for Biotechnology Information. Link

• Gong, Z. H., et al. (2017).[1] Synthesis and biological evaluation of novel N-(5-phenyl-1H-pyrazol-3-yl)benzenesulfonamide derivatives as potential BRAFV600E inhibitors. Bioorganic & Medicinal Chemistry Letters. Link

Sources

• 1. researchgate.net [researchgate.net]

A Researcher's Guide to the COX-2 Selectivity of Sulfapyrazole-Based Inhibitors

For researchers and drug development professionals navigating the landscape of anti-inflammatory therapeutics, understanding the nuances of cyclooxygenase (COX) enzyme selectivity is paramount. The discovery of two COX isoforms—the constitutively expressed COX-1, responsible for homeostatic functions, and the inducible COX-2, a key mediator of inflammation and pain—revolutionized the field.[1][2][3] This led to the development of selective COX-2 inhibitors, or "coxibs," a class of drugs designed to offer the therapeutic benefits of traditional non-steroidal anti-inflammatory drugs (NSAIDs) while mitigating the gastrointestinal side effects associated with COX-1 inhibition.[3][4]

At the heart of many prominent coxibs lies the sulfapyrazole scaffold. This guide provides an in-depth comparison of the selectivity profiles of various sulfapyrazole-based COX-2 inhibitors, supported by experimental data and detailed protocols for assessing their activity. We will delve into the structural basis of their selectivity and offer insights into the experimental choices that underpin their evaluation.

The Structural Basis of COX-2 Selectivity: A Tale of Two Pockets

The remarkable selectivity of sulfapyrazole-based inhibitors for COX-2 over COX-1 is not a matter of chance, but rather a sophisticated exploitation of subtle yet critical differences in the active sites of the two enzyme isoforms. While the overall structures of COX-1 and COX-2 are highly homologous, a key distinction lies in the amino acid composition of their substrate-binding channels.[1][5][6]

Specifically, at position 523 in the active site, COX-1 possesses a bulky isoleucine residue, whereas COX-2 has a smaller valine.[5][7] This substitution, along with a similar change at position 434, creates a larger, more accommodating "side pocket" in the COX-2 active site that is absent in COX-1.[1][5][7] The active site of COX-2 is approximately 25% larger than that of COX-1.[6]

Sulfapyrazole-based inhibitors, such as celecoxib, are designed with a characteristic sulfonamide or methylsulfonyl moiety.[8][9] This side group is too bulky to fit into the narrower COX-1 active site but can comfortably insert into the aforementioned side pocket of COX-2.[10] This interaction, often involving hydrogen bonds with residues like His90 and Arg513, anchors the inhibitor firmly within the COX-2 active site, leading to potent and selective inhibition.[8][10]

Mechanism of Sulfapyrazole-Based COX-2 Inhibition

Caption: Structural differences between COX-1 and COX-2 active sites and the mechanism of selective inhibition by sulfapyrazoles.

Comparative Selectivity Profiles of Sulfapyrazole Derivatives

The efficacy of a COX-2 inhibitor is quantified by its 50% inhibitory concentration (IC50), with a lower value indicating greater potency. The selectivity is typically expressed as the ratio of the IC50 for COX-1 to the IC50 for COX-2 (COX-1/COX-2). A higher ratio signifies greater selectivity for COX-2.

Below is a comparative summary of the in vitro selectivity profiles of several prominent sulfapyrazole-based COX-2 inhibitors.

Compound	COX-1 IC50 (µM)	COX-2 IC50 (µM)	Selectivity Ratio (COX-1/COX-2)	Reference(s)
Celecoxib	6.6	0.8	8.3	[11]
39.8 (nmol/L)	4.8 (nmol/L)	8.3	[12]
-	-	29.6	[13]
-	-	7.6	[14]
Etoricoxib	116	1.1	106	[14]
127	1.2	106	[11]
-	-	344	[15][16]
Valdecoxib	>100	0.05	>2000	[11]
21.9	0.24	30	[14][17]
-	-	61.5	[13]
SC-236	-	0.01	~18,000	[18]
PC-406	>1000 (nmol/L)	8.9 (nmol/L)	>112.2	[12]
PC-407	27.5 (nmol/L)	1.9 (nmol/L)	14.4	[12]

Note: IC50 values and selectivity ratios can vary between studies due to different assay conditions (e.g., whole blood vs. purified enzyme assays).

Experimental Protocols for Assessing COX Selectivity

Accurate determination of COX-1 and COX-2 inhibition is crucial for characterizing the selectivity profile of any potential therapeutic agent. The two most widely accepted methods are the in vitro enzyme assay and the human whole blood assay.

In Vitro COX Enzyme Inhibition Assay (Colorimetric/Fluorometric)

This method utilizes purified COX-1 and recombinant COX-2 enzymes to directly measure the inhibitory activity of a compound. The assay typically monitors the peroxidase activity of COX, which is coupled to the oxidation of a chromogenic or fluorogenic substrate.

Principle: The cyclooxygenase activity of COX converts a substrate like arachidonic acid into prostaglandin G2 (PGG2). The peroxidase component of the enzyme then reduces PGG2 to PGH2. This peroxidase activity can be used to measure COX activity by monitoring the oxidation of a suitable substrate that produces a colorimetric or fluorescent signal.[19][20]

Step-by-Step Protocol (General Guideline):

• Reagent Preparation:

  • Prepare the assay buffer (e.g., 100 mM Tris-HCl, pH 8.0).[19]

  • Dilute the heme cofactor in the assay buffer.[19]

  • Reconstitute and dilute the COX-1 and COX-2 enzymes in the assay buffer and keep on ice.[19][21]

  • Prepare a stock solution of the test compound (sulfapyrazole derivative) and a series of dilutions at the desired concentrations.

  • Prepare a stock solution of the substrate, arachidonic acid.[19][21]

• Assay Plate Setup (96-well plate):

  • Background Wells: Add assay buffer and heme.[19]

  • 100% Initial Activity Wells (Control): Add assay buffer, heme, and either COX-1 or COX-2 enzyme.[19]

  • Inhibitor Wells: Add assay buffer, heme, either COX-1 or COX-2 enzyme, and the diluted test compound.[19]

• Incubation: Incubate the plate for a short period (e.g., 5-10 minutes) at a controlled temperature (e.g., 25°C or 37°C) to allow the inhibitor to interact with the enzyme.

• Reaction Initiation: Add the arachidonic acid solution to all wells to start the enzymatic reaction.[19][20]

• Detection:

  • Colorimetric: Add a colorimetric substrate (e.g., TMPD).[22] After a set time, measure the absorbance at the appropriate wavelength (e.g., 590 nm).

  • Fluorometric: If using a fluorometric probe, measure the fluorescence kinetically at the appropriate excitation and emission wavelengths (e.g., Ex/Em = 535/587 nm).[20]

• Data Analysis:

  • Subtract the background reading from all wells.

  • Calculate the percentage of inhibition for each concentration of the test compound relative to the 100% initial activity control.

  • Plot the percent inhibition versus the logarithm of the inhibitor concentration and fit the data to a suitable curve (e.g., four-parameter logistic) to determine the IC50 value.[20]

Human Whole Blood Assay

The human whole blood assay is considered more physiologically relevant as it measures COX inhibition in a complex biological matrix, accounting for factors like protein binding and cell permeability.[23]

Principle: This assay uses two separate measurements from the same blood sample to determine COX-1 and COX-2 activity.

• COX-1 Activity: Measured by the production of thromboxane B2 (TXB2) during blood clotting, a process primarily driven by platelet COX-1.[13]

• COX-2 Activity: Measured by the production of prostaglandin E2 (PGE2) in response to an inflammatory stimulus like lipopolysaccharide (LPS), which induces COX-2 expression in monocytes.[13][24]

Step-by-Step Protocol:

• Blood Collection: Draw venous blood from healthy, drug-free volunteers into tubes containing an anticoagulant (e.g., heparin) for the COX-2 assay and into tubes with no anticoagulant for the COX-1 assay.

• COX-2 Inhibition Assay:

  • Aliquot the heparinized whole blood into tubes.

  • Add various concentrations of the test compound (sulfapyrazole derivative) or vehicle control.

  • Add LPS (e.g., 10 µg/mL) to induce COX-2 expression.[13]

  • Incubate the samples for a specified period (e.g., 24 hours) at 37°C.[13]

  • Centrifuge the samples to separate the plasma.

  • Collect the plasma and store it at -20°C or lower until analysis.

• COX-1 Inhibition Assay:

  • Aliquot the non-anticoagulated whole blood into tubes containing various concentrations of the test compound or vehicle control.

  • Allow the blood to clot by incubating at 37°C for a set time (e.g., 1 hour).[13]

  • Centrifuge the samples to separate the serum.

  • Collect the serum and store it at -20°C or lower until analysis.

• Quantification of Prostanoids:

  • Measure the concentration of PGE2 in the plasma samples (from the COX-2 assay) and TXB2 in the serum samples (from the COX-1 assay) using validated methods such as enzyme-linked immunosorbent assay (ELISA) or liquid chromatography-mass spectrometry (LC-MS).

• Data Analysis:

  • Calculate the percentage of inhibition of PGE2 and TXB2 production at each concentration of the test compound compared to the vehicle control.

  • Determine the IC50 values for COX-1 and COX-2 inhibition by plotting the percent inhibition against the inhibitor concentration.

  • Calculate the selectivity ratio (IC50 COX-1 / IC50 COX-2).

Workflow for the Human Whole Blood Assay

Caption: A streamlined workflow for determining COX-1/COX-2 selectivity using the human whole blood assay.

Conclusion

The sulfapyrazole scaffold has proven to be a highly effective template for the design of selective COX-2 inhibitors. Their mechanism of action, which relies on the structural differences between the COX-1 and COX-2 active sites, is a testament to the power of rational drug design. By understanding the principles of selectivity and employing robust experimental methodologies such as in vitro enzyme assays and the human whole blood assay, researchers can continue to develop novel anti-inflammatory agents with improved efficacy and safety profiles. This guide serves as a foundational resource for professionals in the field, providing both the theoretical framework and the practical knowledge required to advance the science of COX-2 inhibition.

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A Senior Application Scientist's Guide to Ensuring Reproducibility of Enzyme Inhibition Data for Sulfonamide Ligands

Introduction: The High Stakes of Reproducibility in Drug Discovery

In the landscape of drug discovery, sulfonamides represent a venerable and versatile class of compounds with a broad spectrum of therapeutic applications, from antibacterial agents to diuretics and anticancer therapies.[1] The efficacy of these compounds often hinges on their ability to precisely inhibit specific enzyme targets. Consequently, the accurate and reproducible determination of enzyme inhibition data, such as the half-maximal inhibitory concentration (IC50) and the inhibition constant (Ki), is not merely an academic exercise—it is the bedrock upon which successful drug development programs are built.

However, the path to reproducible data is fraught with challenges. Variability in in vitro enzyme kinetic data is a well-documented issue, with contributing factors ranging from the enzyme source and preparation to the specific design of the study and the methods of data analysis.[2][3] This guide is designed for researchers, scientists, and drug development professionals who are navigating these complexities. Drawing from extensive field experience, this document provides an in-depth comparison of methodologies, explains the causality behind experimental choices, and outlines a framework for building self-validating protocols to ensure the integrity and reproducibility of your enzyme inhibition data for sulfonamide ligands.

Part 1: Deconstructing the Sources of Variability

Achieving reproducible enzyme inhibition data requires a deep understanding of the potential sources of error. These can be broadly categorized into three main areas: the physicochemical properties of the sulfonamide ligand, the biochemical parameters of the assay, and the analytical methods used for data interpretation. Many factors are known to cause variability in human in vitro enzyme kinetic data, including the enzyme source, preparation methods, donor genetics, in vitro study design, and data analysis techniques.[2][3]

The Ligand: More Than Just a Structure

Sulfonamide ligands, while often appearing straightforward on paper, can introduce significant variability due to their inherent physicochemical properties.

• Purity and Stability: The presence of even minor impurities can lead to off-target effects or inaccurate concentration measurements. Furthermore, the stability of the sulfonamide in the assay buffer and under the chosen experimental conditions must be verified.

• Solubility and Aggregation: Poor solubility is a notorious culprit for irreproducible data. Sulfonamides that are not fully dissolved can lead to an underestimation of the true inhibitor concentration. More insidiously, some compounds can form aggregates at higher concentrations, which can nonspecifically inhibit enzymes, leading to false-positive "hits" in high-throughput screening (HTS).[4] This is a major challenge in early drug discovery.[4]

• Physicochemical Properties: The specific chemical structure of a sulfonamide, including the nature of substituents, affects its electronic properties, acidity, and basicity.[5][6] These factors can influence how the ligand interacts with the enzyme and the assay components.

The Assay: A Symphony of Variables

The design and execution of the enzyme assay itself is the largest source of potential variability. Enzyme reactions are highly sensitive to experimental conditions, and the complex interplay of various factors can alter enzyme activity in unexpected ways.[7]

• Enzyme Quality and Concentration: The source, purity, and handling of the enzyme are paramount. Different expression systems can yield enzymes with different post-translational modifications or microenvironments, affecting their kinetic properties.[2][3] The concentration of the enzyme in the assay is also critical; for "tight-binding" inhibitors, the IC50 value can become dependent on the enzyme concentration.[8][9]

• Substrate and Cofactors: The concentration of the substrate relative to its Michaelis-Menten constant (Km) directly impacts the apparent potency of an inhibitor.[10] For competitive inhibitors, the IC50 value is highly dependent on the substrate concentration.[11] The purity and stability of substrates and any necessary cofactors are equally important.

• Buffer Conditions: pH, ionic strength, and the presence of additives like detergents or metal ions can all influence enzyme activity and stability.[12][13][14] The concentration of DMSO, often used to dissolve inhibitors, must also be kept consistent across all experiments as it can significantly impact enzyme activity.[8]

The Analysis: From Raw Data to Meaningful Insights

How data is collected and analyzed is the final, critical step where irreproducibility can be introduced.

• IC50 vs. Ki: While IC50 is a common measure of potency, it is an operational parameter that depends on the specific assay conditions.[10] The inhibition constant (Ki) is a true thermodynamic constant that reflects the binding affinity of the inhibitor to the enzyme.[11] Whenever possible, Ki should be determined to allow for more meaningful comparisons across different studies. The Cheng-Prusoff equation is often used to calculate Ki from IC50, but its use is contingent on a number of assumptions.[11][16]

• Statistical Rigor: The lack of appropriate statistical analysis can obscure the true significance of the data. Proper use of replicates, controls, and robust curve-fitting algorithms is essential for generating reliable results.[17][18]

Below is a diagram illustrating the interconnected sources of variability in enzyme inhibition assays.

Caption: Interconnected factors contributing to variability in enzyme inhibition data.

Part 2: A Comparative Guide to Assay Methodologies

The choice of assay methodology often involves a trade-off between throughput and data quality. Here, we compare two common approaches: a high-throughput screening (HTS) assay and a lower-throughput, mechanism-focused assay.

Feature	High-Throughput Screening (HTS) Assay	"Gold Standard" Mechanistic Assay
Primary Goal	Rapidly identify "hit" compounds from large libraries.[19]	Determine the precise potency (Ki) and mechanism of action of a small number of compounds.[8]
Substrate Conc.	Typically at or below Km to maximize sensitivity to competitive inhibitors.[8]	Varied over a wide range (e.g., 0.5x to 5x Km) to elucidate the mechanism of inhibition.[8]
Enzyme Conc.	As low as possible to maintain a robust signal, minimizing reagent cost.	Carefully chosen to be well below the expected Ki to avoid tight-binding effects.[8][9]
Controls	Positive (no inhibitor) and negative (no enzyme) controls are standard.[20]	Extensive controls, including a known reference inhibitor, are used to validate each experiment.[8]
Data Output	Typically single-point inhibition or a multi-point IC50 curve.	Detailed kinetic data, including apparent Km and Vmax at multiple inhibitor concentrations, leading to a Ki value.[15]
Common Pitfalls	Prone to false positives from compound interference (e.g., aggregation, fluorescence).[4][12]	Lower throughput, more resource-intensive, and requires deeper enzymology expertise.[21]

While HTS assays are invaluable for initial discovery, it is imperative that "hits" are validated using more rigorous, mechanistic assays to ensure the observed activity is real and to understand how the inhibitor works.[22]

Part 3: Building a Self-Validating Experimental Workflow

To ensure the generation of high-quality, reproducible data, a self-validating workflow should be implemented. This workflow incorporates critical quality control checkpoints at each stage of the process, from initial compound handling to final data analysis.

The following diagram outlines a robust workflow for generating reproducible enzyme inhibition data.

Caption: A self-validating workflow with integrated quality control checkpoints.

Detailed Experimental Protocols

Protocol 1: Ligand Quality Control

• Purity Analysis: Confirm the identity and purity of the sulfonamide ligand using techniques such as LC-MS and NMR. Purity should ideally be >95%.

• Solubility Assessment: Determine the thermodynamic solubility of the compound in the final assay buffer. This ensures that all concentrations used in the inhibition assay are below the solubility limit.

• Aggregation Assay: Use dynamic light scattering (DLS) to assess the potential for compound aggregation at the highest concentrations to be tested. The presence of aggregates is a common source of non-specific inhibition.[4]

Protocol 2: "Gold Standard" Mechanistic Inhibition Assay

• Enzyme and Substrate Characterization:

  • Thoroughly characterize the enzyme preparation for purity and specific activity.[23]

  • Experimentally determine the Km of the substrate under the final assay conditions. This is a critical parameter for interpreting inhibition data.[16][23]

  • Confirm that the enzyme reaction is linear with respect to time and enzyme concentration, ensuring initial velocity conditions are met (typically <10% substrate conversion).[8]

• Inhibition Measurement:

  • Perform a matrix of experiments varying both the substrate and inhibitor concentrations.

  • Substrate concentrations should span a range from below to above the Km (e.g., 0.5x to 5x Km).[8]

  • Inhibitor concentrations should span the expected Ki, with at least 8 concentrations tested.[8]

  • Include appropriate controls in every plate: no inhibitor (maximum activity), no enzyme (background), and a known reference inhibitor.[8][20]

• Data Analysis:

  • Globally fit the entire data set (velocity vs. substrate and inhibitor concentrations) to the appropriate kinetic models (e.g., competitive, non-competitive, mixed) using non-linear regression software.[15]

  • Use statistical tests (e.g., F-test, Akaike's Information Criterion) to determine the best-fit model, which reveals the mechanism of action.

  • Report the final Ki value with its standard error.

Conclusion: A Commitment to Rigor

The reproducibility of enzyme inhibition data for sulfonamide ligands is not a matter of chance, but a direct result of meticulous experimental design, rigorous execution, and thoughtful data analysis. By understanding the multifaceted sources of variability—from the physicochemical behavior of the sulfonamide itself to the nuances of the biochemical assay and the choice of kinetic models—researchers can proactively build self-validating workflows. Adopting the "gold standard" mechanistic approaches detailed in this guide will not only enhance the reliability of your data but also provide deeper insights into the inhibitor's mechanism of action. This commitment to scientific rigor is essential for accelerating the journey from a promising hit compound to a life-changing therapeutic.

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